1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

• CAS: 1263365-73-6

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of 1-(3,5-Difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone in Drug Discovery

Executive Summary: The Strategic Value of CAS 1263365-73-6

In modern drug discovery, the strategic incorporation of fluorine is a highly validated approach to optimize the pharmacokinetic and pharmacodynamic profiles of small molecules[1]. 1-(3,5-Difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone (CAS: 1263365-73-6) represents a highly specialized, bifunctional building block designed for this exact purpose[2].

Functioning as a "masked" 1,3-dicarbonyl equivalent, this molecule allows medicinal chemists to efficiently install a 3,5-difluorophenyl motif into complex heterocyclic scaffolds. The 3,5-difluoro substitution pattern is particularly prized for its ability to block cytochrome P450-mediated aromatic oxidation while simultaneously modulating the basicity (pKa) of adjacent amines and enhancing overall metabolic stability[3]. By protecting the highly reactive aldehyde terminus as a 1,3-dioxolane acetal, this building block prevents premature self-condensation, ensuring a controlled, self-validating reactivity profile during complex synthetic sequences[4].

Physicochemical Properties & Molecular Descriptors

Understanding the physicochemical baseline of a building block is critical for predicting its behavior in both synthetic workflows and biological systems. The properties of CAS 1263365-73-6 are summarized below:

Property	Value	Causality / Impact in Medicinal Chemistry
Molecular Formula	C₁₁H₁₀F₂O₃	Provides a balanced ratio of lipophilic (aromatic/fluoro) and polar (ketone/acetal) features[2].
Molecular Weight	228.19 g/mol	Low molecular weight ensures that downstream heterocyclic products remain within Lipinski's Rule of 5 space[2].
Topological Polar Surface Area	35.53 Ų	The ketone and acetal oxygens provide moderate polarity, maintaining good solubility in standard organic solvents.
H-Bond Donors / Acceptors	0 / 5	The absence of H-bond donors makes it highly compatible with strong bases and organometallic reagents.
Rotatable Bonds	3	Allows sufficient conformational flexibility for the ketone to adopt the optimal trajectory during nucleophilic attack.
Metabolic Liability Sites	Minimized	The meta-fluorines deactivate the aromatic ring toward electrophilic oxidation by CYP450 enzymes[3].

Mechanistic Reactivity: The Masked 1,3-Dicarbonyl

The architectural brilliance of 1-(3,5-difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone lies in its orthogonal reactivity. The molecule contains two distinct electrophilic centers with vastly different conditional stabilities:

• The Aryl Ketone: Highly electrophilic due to the strong electron-withdrawing inductive effect (-I) of the 3,5-difluorophenyl ring. It is primed for immediate attack by hydrides, Grignard reagents, or primary amines (reductive amination).

• The 1,3-Dioxolane Acetal: A cyclic ether that is exceptionally stable to basic, nucleophilic, and mildly reductive conditions[4],[5]. However, upon exposure to aqueous acid, it rapidly hydrolyzes to reveal a highly reactive β-keto aldehyde (3-(3,5-difluorophenyl)-3-oxopropanal).

This orthogonal stability allows for divergent synthetic pathways. The diagram below illustrates the programmed reactivity of this building block.

Fig 1. Divergent reactivity pathways of the masked 1,3-dicarbonyl building block.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I mandate that protocols must be "self-validating"—meaning they contain built-in physical or analytical checkpoints to confirm success without relying solely on post-reaction LC-MS.

Protocol A: Controlled Deprotection to 3-(3,5-Difluorophenyl)-3-oxopropanal

Causality: The 1,3-dioxolane ring requires an acidic environment and a thermodynamic sink (excess water) to drive the equilibrium toward the aldehyde and ethylene glycol[4]. THF is chosen as the co-solvent because it is water-miscible, ensuring a homogeneous reaction that prevents localized concentration spikes that could polymerize the sensitive β-keto aldehyde.

Step-by-Step Methodology:

• Initialization: Dissolve 1-(3,5-difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone (1.0 mmol) in anhydrous THF (5.0 mL) in a round-bottom flask. Cool the mixture to 0 °C using an ice bath.

• Hydrolysis: Add 2M aqueous HCl (2.5 mL, 5.0 eq) dropwise over 5 minutes.

• Propagation: Remove the ice bath and stir the homogeneous solution at 25 °C for 3 hours.

• Self-Validation Check (TLC): Spot the reaction on silica TLC (Hexanes/EtOAc 3:1). The starting material (Rf ~0.5) should be completely consumed, replaced by a more polar, highly UV-active spot (Rf ~0.3). Spraying the TLC plate with 2,4-Dinitrophenylhydrazine (2,4-DNP) stain will yield an immediate bright orange/red spot, confirming the presence of the liberated aldehyde.

• Quench & Extraction: Carefully neutralize the reaction by adding saturated aqueous NaHCO₃ until CO₂ evolution ceases (pH ~7). Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at <30 °C to prevent thermal degradation of the product. Use immediately for downstream condensation.

Protocol B: One-Pot Synthesis of 3-(3,5-Difluorophenyl)-1H-pyrazole

Causality: Isolating the β-keto aldehyde (Protocol A) can lead to yield losses due to its instability. A one-pot tandem deprotection-condensation leverages the thermodynamic stability of the resulting aromatic pyrazole ring to drive the entire sequence to completion. Ethanol is utilized as it solubilizes all intermediates and tolerates the aqueous acid required for the initial step.

Step-by-Step Methodology:

• Deprotection Phase: Dissolve the building block (1.0 mmol) in Ethanol (5.0 mL). Add 3M aqueous HCl (1.0 mL). Heat the mixture to 60 °C for 2 hours to fully unmask the aldehyde.

• Condensation Phase: Cool the reaction to room temperature. Slowly add Hydrazine hydrate (1.5 mmol, 1.5 eq) dropwise. Note: An exothermic reaction will occur as the hydrazine neutralizes the HCl and attacks the dicarbonyl.

• Cyclization: Attach a reflux condenser and heat the mixture to 80 °C for 3 hours. The thermodynamic sink of aromatization drives the formation of the pyrazole.

• Workup: Concentrate the ethanol under reduced pressure. Partition the residue between Ethyl Acetate (15 mL) and Water (10 mL). Extract, dry the organic layer over Na₂SO₄, and evaporate to yield the crude pyrazole.

Analytical Characterization Signatures

To ensure structural integrity and scientific rigor, the building block and its derivatives must be validated using orthogonal analytical techniques.

• ¹H NMR (400 MHz, CDCl₃) of CAS 1263365-73-6:

  • δ 7.50 (m, 2H): Aromatic protons ortho to the ketone. The multiplet arises from complex splitting by the meta-fluorine atoms ( 3JH−F​ and 4JH−F​ ).

  • δ 7.05 (tt, 1H): Aromatic proton para to the ketone, split by the two adjacent fluorines.

  • δ 5.25 (t, 1H): The diagnostic acetal methine proton (CH of the dioxolane ring). Its disappearance is the primary indicator of successful deprotection[4].

  • δ 3.95 - 3.80 (m, 4H): The ethylene glycol backbone (CH₂-CH₂) of the dioxolane ring[5].

  • δ 3.20 (d, 2H): The methylene bridge between the ketone and the dioxolane ring.

• LC-MS (ESI+):

  • Expected exact mass for C₁₁H₁₀F₂O₃ is 228.06. The ESI+ spectrum will cleanly show the [M+H]+ pseudo-molecular ion at m/z 229.1 .

Applications in Library Design & Lead Optimization

In the context of drug discovery, CAS 1263365-73-6 is not just a chemical; it is a vector for Lipophilic Efficiency (LipE) optimization. By converting this building block into various heterocycles (pyrazoles, isoxazoles, pyrimidines), medicinal chemists can rapidly generate parallel libraries to probe the hydrophobic pockets of target proteins[1].

Fig 2. Integration workflow of CAS 1263365-73-6 into high-throughput drug discovery screening.

The unique combination of the difluorophenyl group's metabolic stability and the programmable reactivity of the masked dicarbonyl makes this compound an indispensable asset in the modern medicinal chemist's toolkit.

References

3.[1] Title: Fluorine in medicinal chemistry - PubMed Source: nih.gov URL: [Link]

4.[3] Title: Fluorine in medicinal chemistry - PubMed Source: nih.gov URL: [Link]

5.[5] Title: Dioxolane - Wikipedia Source: wikipedia.org URL: [Link]

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• 3. Fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Dioxolane - Wikipedia [en.wikipedia.org]

A Guide to the Molecular Weight and Exact Mass of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of pharmaceutical research and development, the precise characterization of novel chemical entities is paramount. This technical guide provides an in-depth exploration of two fundamental molecular properties—molecular weight and exact mass—as they pertain to the compound 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone. We will delve into the theoretical underpinnings of these concepts, provide step-by-step calculations, and detail the experimental methodology for their verification using high-resolution mass spectrometry (HRMS). This guide is designed to equip researchers with the necessary knowledge to accurately determine and interpret these critical parameters, ensuring data integrity and advancing drug discovery programs.

Introduction: The Significance of Mass in Molecular Identification

The identity and purity of a potential drug candidate are foundational to its development. Among the primary characteristics used for molecular identification are molecular weight and exact mass. While often used interchangeably in general discourse, these terms have distinct and crucial differences in the context of analytical chemistry.

• Molecular Weight (or Molar Mass) is an average value calculated from the standard atomic weights of the constituent elements. These standard atomic weights are themselves weighted averages of the masses of the naturally occurring isotopes of each element.[1][] This value is typically expressed in grams per mole ( g/mol ) and is sufficient for stoichiometric calculations in chemical synthesis.[1]

• Exact Mass , on the other hand, is a more precise measure. It is the calculated mass of a molecule based on the masses of the most abundant isotope of each element.[3][4] This value is expressed in Daltons (Da) or unified atomic mass units (u) and is a key parameter determined experimentally by high-resolution mass spectrometry.[5][6] The ability to measure exact mass with high accuracy allows for the unambiguous determination of a molecule's elemental composition.[7][8]

For a compound like 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone, a precise understanding of both its molecular weight and exact mass is critical for its synthesis, purification, and characterization in a drug development pipeline.

The Subject Compound: 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

This fluorinated ketone is a building block in organic synthesis, with potential applications in the development of novel therapeutic agents. Its chemical structure dictates its fundamental properties.

The first step in our analysis is to determine the molecular formula. Based on its structure, we can deduce the following:

• A difluorophenyl ring (C₆H₃F₂)

• An ethanone linker (C₂H₂)

• A dioxolane ring (C₃H₅O₂)

• A carbonyl group (CO)

Combining these fragments and accounting for the bonds between them, we arrive at the molecular formula. The isomeric compound, 1-(2,4-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone, has a confirmed molecular formula of C₁₁H₁₀F₂O₃.[9] Since our target molecule is an isomer, it will have the same molecular formula.

Molecular Formula: C₁₁H₁₀F₂O₃

The structure can be visualized as follows:

Caption: Chemical structure of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone.

Theoretical Calculation of Molecular Properties

With the molecular formula established as C₁₁H₁₀F₂O₃, we can now proceed with the theoretical calculations.

Molecular Weight Calculation

To calculate the molecular weight, we sum the standard atomic weights of each atom in the molecule. The standard atomic weights are provided by the International Union of Pure and Applied Chemistry (IUPAC).[10][11]

Element	Symbol	Quantity	Standard Atomic Weight ( g/mol )	Total Weight ( g/mol )
Carbon	C	11	12.011	132.121
Hydrogen	H	10	1.008	10.080
Fluorine	F	2	18.998	37.996
Oxygen	O	3	15.999	47.997
Total	228.2 g/mol

The calculated molecular weight of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is 228.2 g/mol .

Exact Mass Calculation

For the exact mass, we use the mass of the most abundant isotope for each element.[4]

Element	Isotope	Quantity	Isotopic Mass (Da)	Total Mass (Da)
Carbon	¹²C	11	12.000000	132.000000
Hydrogen	¹H	10	1.007825	10.078250
Fluorine	¹⁹F	2	18.998403	37.996806
Oxygen	¹⁶O	3	15.994915	47.984745
Total	228.059801 Da

The calculated exact mass of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is 228.059801 Da .

Experimental Verification by High-Resolution Mass Spectrometry (HRMS)

While theoretical calculations provide expected values, experimental verification is essential for confirming the identity of a synthesized compound. High-Resolution Mass Spectrometry (HRMS) is the gold standard for this purpose, as it can measure the mass-to-charge ratio (m/z) of an ion to several decimal places, allowing for the determination of its exact mass.[5][6]

The Principle of HRMS

HRMS instruments, such as Time-of-Flight (TOF), Orbitrap, or Fourier Transform Ion Cyclotron Resonance (FT-ICR) analyzers, possess high resolving power.[7] This means they can distinguish between ions with very small differences in their m/z ratios.[8][12] This capability is crucial for differentiating between compounds that may have the same nominal mass (integer mass) but different elemental compositions.[5]

The workflow for HRMS analysis can be summarized as follows:

Caption: General workflow for HRMS analysis.

Experimental Protocol: HRMS Analysis using Electrospray Ionization (ESI)

Electrospray ionization (ESI) is a soft ionization technique that is well-suited for the analysis of moderately polar organic molecules like our target compound.[13][14][15] It typically generates protonated molecules ([M+H]⁺) with minimal fragmentation.[15]

Objective: To determine the experimental exact mass of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone and confirm its elemental composition.

Materials and Instrumentation:

• 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone sample

• LC/MS grade methanol or acetonitrile

• 0.1% Formic acid solution (for promoting protonation)

• High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) equipped with an ESI source

Procedure:

• Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in the chosen solvent. Further dilute this stock solution to a final concentration of 1-10 µg/mL using a solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Instrument Calibration: Calibrate the mass spectrometer according to the manufacturer's protocol using a known calibration standard. This ensures high mass accuracy.

• Sample Infusion: Infuse the sample solution directly into the ESI source at a constant flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire data in positive ion mode over a suitable m/z range (e.g., 100-500 Da). The instrument parameters should be optimized for sensitivity and resolution.

  Parameter	Typical Value	Rationale
  Ionization Mode	ESI Positive	To generate protonated molecules [M+H]⁺
  Capillary Voltage	3-4 kV	To facilitate electrospray and ion formation[14]
  Nebulizing Gas	Nitrogen	To assist in droplet formation and desolvation[14]
  Drying Gas Temp.	250-350 °C	To evaporate the solvent from the charged droplets
  Mass Analyzer	TOF or Orbitrap	To achieve high mass resolution and accuracy
  Acquisition Mode	Full Scan	To detect all ions within the specified m/z range

Data Interpretation

The resulting mass spectrum will display peaks corresponding to the m/z ratios of the ions detected.[16] For our compound, we expect to see a prominent peak for the protonated molecule, [M+H]⁺.

• Theoretical m/z of [M+H]⁺:

  • Exact Mass of C₁₁H₁₀F₂O₃ = 228.059801 Da

  • Exact Mass of H = 1.007825 Da

  • Theoretical m/z of [C₁₁H₁₁F₂O₃]⁺ = 228.059801 + 1.007825 = 229.067626

The HRMS instrument will report an experimental m/z value. The mass accuracy is typically reported in parts per million (ppm) and is calculated as follows:

Mass Error (ppm) = [(Experimental Mass - Theoretical Mass) / Theoretical Mass] x 10⁶

A mass error of less than 5 ppm is generally considered confirmation of the elemental composition.

Conclusion

The accurate determination of molecular weight and exact mass is a non-negotiable aspect of chemical and pharmaceutical research. For 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone, we have established a theoretical molecular weight of 228.2 g/mol and a theoretical exact mass of 228.059801 Da . The guide has further provided a detailed protocol for the experimental verification of the exact mass using HRMS, which is the definitive technique for confirming the elemental composition of a molecule. By adhering to these principles and methodologies, researchers can ensure the integrity of their data and build a solid foundation for subsequent stages of drug development.

References

• AZoOptics. (2025, April 11). How to Read Mass Spectrometer Graph: A Beginner's Guide. Retrieved from [Link]

• Bioanalysis Zone. (2020, April 27). High-resolution mass spectrometry: more than exact mass. Retrieved from [Link]

• Longdom Publishing. (2024, May 23). Analytical Precision: Using High-Resolution Mass Spectrometry for Scientific Discovery. Retrieved from [Link]

• University of Missouri. (2026, February 23). Calculating Exact Masses. Retrieved from [Link]

• wikiHow. (2025, July 3). How to Calculate Molecular Weight. Retrieved from [Link]

• Optibrium. (n.d.). Exact mass calculator. Retrieved from [Link]

• Scientific Instrument Services. (n.d.). Exact Mass Calculator, Single Isotope Version. Retrieved from [Link]

• UCLA. (n.d.). Illustrated Glossary of Organic Chemistry - High-resolution mass spectrometry. Retrieved from [Link]

• Marshall, A. G., & Hendrickson, C. L. (2008). High-Resolution Mass Spectrometry: More than Exact Mass. Analytical Chemistry, 80(21), 793A–799A. Retrieved from [Link]

• Longdom Publishing. (n.d.). Strategies for Interpreting Mass Spectra in Chemical Research. Retrieved from [Link]

• Müller, M., & Volmer, D. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

• IJSDR. (2024, June 15). Navigating Mass Spectrometry: A Comprehensive Guide to Basic Concepts and Techniques. Retrieved from [Link]

• Wilm, M. (2011). Principles of electrospray ionization. Molecular & Cellular Proteomics, 10(7), M111.009407. Retrieved from [Link]

• Michigan State University. (n.d.). Exact Masses & Isotope Abundance Ratios. Retrieved from [Link]

• ResearchGate. (2025, October 27). (PDF) Principles of Electrospray Ionization. Retrieved from [Link]

• ACD/Labs. (2023, February 9). A Beginner's Guide to Mass Spectrometry. Retrieved from [Link]

• YouTube. (2011, May 21). Calculating Atomic Mass Using Isotopes. Retrieved from [Link]

• Ho, C. S., Lam, C. W. K., Chan, M. H. M., Cheung, R. C. K., Law, L. K., Lit, L. C. W., ... & Tai, H. L. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. The Clinical Biochemist Reviews, 24(1), 3–12. Retrieved from [Link]

• Longdom Publishing. (2023, September 25). Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. Retrieved from [Link]

• IUPAC. (2010). Atomic weights of the elements 2009 (IUPAC Technical Report). Pure and Applied Chemistry, 83(2), 397-410. Retrieved from [Link]

• IUPAC. (n.d.). Periodic Table of Elements. Retrieved from [Link]

• Wikipedia. (n.d.). Carbon-12. Retrieved from [Link]

• de Laeter, J. R., et al. (2003). Atomic weights of the elements. Review 2000 (IUPAC Technical Report). Pure and Applied Chemistry, 75(6), 683-800. Retrieved from [Link]

• Scientific Instrument Services. (n.d.). Table of Isotopic Masses and Natural Abundances. Retrieved from [Link]

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Structural Characteristics and Synthetic Utility of 3,5-Difluorophenyl Dioxolane Building Blocks

Executive Summary

In modern medicinal chemistry and agrochemical development, the strategic incorporation of fluorine atoms is a proven tactic for modulating lipophilicity, metabolic stability, and target binding affinity. The 3,5-difluorophenyl dioxolane family—most notably 2-(3,5-difluorophenyl)-2-methyl-1,3-dioxolane —serves as a highly versatile, privileged building block. By masking a reactive ketone as a cyclic acetal (ketal), chemists can subject the 3,5-difluorophenyl core to harsh organometallic couplings, strong bases, and reductive environments without compromising the carbonyl moiety. This whitepaper provides an in-depth technical analysis of the structural dynamics, self-validating synthetic protocols, and downstream applications of this critical building block.

Molecular Architecture & Physicochemical Properties

The utility of 2-(3,5-difluorophenyl)-2-methyl-1,3-dioxolane stems from the synergistic properties of its two primary structural domains:

• The 3,5-Difluorophenyl Motif: The fluorine atoms at the meta positions exert a strong electron-withdrawing inductive effect (-I) while providing minimal steric hindrance (fluorine's van der Waals radius is 1.47 Å, closely mimicking hydrogen at 1.20 Å). This specific substitution pattern is highly prized in drug discovery because it blocks primary cytochrome P450 (CYP450) oxidation sites, thereby increasing the metabolic half-life of the resulting Active Pharmaceutical Ingredient (API)[1].

• The 1,3-Dioxolane Ring: Formed via the ketalization of an acetophenone derivative with ethylene glycol, the five-membered 1,3-dioxolane ring locks the carbonyl carbon in an sp3 hybridized state. This conformational rigidity completely eliminates the electrophilicity of the carbonyl carbon, rendering the molecule inert to Grignard reagents, hydrides (e.g., LiAlH4), and strong nucleophiles.

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of the standard building block:

Property	Value / Specification
Chemical Name	2-(3,5-Difluorophenyl)-2-methyl-1,3-dioxolane
CAS Number	2446799-70-6
Molecular Formula	C10H10F2O2
Molecular Weight	200.18 g/mol
InChI Key	XBJKOCVJVFERKS-UHFFFAOYSA-N
Synthetic Precursor	3,5-Difluoroacetophenone
Purity Standard	≥ 97% (Typical commercial grade)

Mechanistic Causality in Chemical Synthesis

The synthesis of 2-(3,5-difluorophenyl)-2-methyl-1,3-dioxolane is achieved via the acid-catalyzed protection of 3,5-difluoroacetophenone. Because ketalization is a reversible equilibrium process, the reaction must be thermodynamically driven to completion.

Self-Validating Protocol: Dean-Stark Ketalization

The following step-by-step methodology outlines the optimal conditions for synthesizing this building block, emphasizing the causality behind each experimental choice.

• Step 1: Reaction Setup. In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, dissolve 3,5-difluoroacetophenone (1.0 equiv) and ethylene glycol (3.0 equiv) in anhydrous toluene (0.2 M concentration).

• Step 2: Catalyst Addition. Add p-toluenesulfonic acid monohydrate (p-TsOH·H2O) (0.05 equiv) to the mixture.

  • Expert Insight (Causality):p-TsOH is selected over inorganic acids (like HCl) because it is highly soluble in non-polar organic solvents like toluene. This ensures a homogeneous catalytic environment. Furthermore, it is a non-oxidizing acid, preventing degradation of the electron-deficient aromatic ring.

• Step 3: Azeotropic Distillation. Heat the reaction mixture to reflux (~110 °C).

  • Expert Insight (Causality): Toluene forms a minimum-boiling binary azeotrope with water. As the reaction proceeds, the water by-product co-distills with toluene, condenses, and separates in the Dean-Stark trap. According to Le Chatelier’s principle, the continuous physical removal of water permanently shifts the equilibrium toward the ketal product.

• Step 4: Reaction Monitoring. Monitor the reaction via TLC (Hexanes/EtOAc, 9:1). The reaction is typically complete within 4–6 hours when water ceases to collect in the trap.

• Step 5: Quenching and Workup (Critical Step). Cool the mixture to room temperature and immediately quench with saturated aqueous NaHCO3.

  • Expert Insight (Causality): The NaHCO3 quench is strictly required before solvent evaporation. If the solvent is removed while the acid catalyst is still active, the increasing concentration of p-TsOH will catalyze the reverse reaction (hydrolysis) using ambient atmospheric moisture, drastically reducing the yield.

• Step 6: Purification. Extract with ethyl acetate, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. The product can be purified via silica gel chromatography or vacuum distillation.

Strategic Applications in Drug Discovery & Agrochemicals

The 3,5-difluorophenyl dioxolane building block is deployed in complex synthetic cascades where the aromatic ring must be functionalized while preserving the latent ketone.

Case Study 1: HIF-2α Inhibitors (Medicinal Chemistry)

Hypoxia-inducible factor-2 alpha (HIF-2α) is a key oncogenic driver in clear cell renal cell carcinoma (ccRCC). The clinical-stage inhibitor Casdatifan (AB521) and its analogs rely heavily on highly functionalized fluorinated tetralin and indanol fragments. During the scalable synthesis of such complex tetracyclic scaffolds, difluorophenyl building blocks are subjected to rigorous cross-coupling and transfer hydrogenation steps. The strategic use of ketal protection ensures that benzylic and aliphatic carbonyls survive these multi-step sequences without epimerization or undesired reduction[1].

Case Study 2: Triazole Fungicides (Agrochemicals)

In agricultural science, there is a continuous push to develop fungicides with low toxicity to non-target organisms. Recent studies have utilized 3,5-difluorophenyl derivatives to synthesize glycerol-fluorinated 1,2,3-triazoles. The 3,5-difluorophenyl moiety enhances the molecule's ability to penetrate fungal cell walls and disrupt sterol biosynthesis. Evaluation against Colletotrichum gloeosporioides demonstrated that these fluorinated derivatives exhibit potent fungicidal activity, rivaling commercial standards like tebuconazole[2].

Caption: Workflow of 3,5-difluorophenyl dioxolane synthesis and its downstream application in API development.

Deprotection Dynamics & Downstream Functionalization

Once the desired organometallic or basic transformations are complete, the 1,3-dioxolane ring must be cleaved to reveal the active ketone. Because acetals are stable to bases but labile to aqueous acids, deprotection is achieved via acid-catalyzed hydrolysis.

Mechanism of Hydrolysis:

• Protonation: The process begins with the rapid, reversible protonation of one of the dioxolane oxygen atoms by an aqueous acid (e.g., 1M HCl in THF).

• Oxonium Ion Formation: The C-O bond cleaves, expelling the ethylene glycol tether as a leaving group and generating a highly reactive, resonance-stabilized oxonium ion. The electron-withdrawing 3,5-difluorophenyl ring slightly destabilizes this intermediate compared to an unfluorinated analog, requiring slightly more vigorous conditions (e.g., gentle heating) for efficient cleavage.

• Water Attack: A water molecule acts as a nucleophile, attacking the oxonium carbon to form a hemiacetal.

• Collapse: The hemiacetal collapses, releasing the molecule of ethylene glycol and regenerating the 3,5-difluoroacetophenone derivative.

Caption: Acid-catalyzed hydrolysis pathway of the 1,3-dioxolane protecting group.

References

• Hardman, C., et al. (2025). "Development of a Scalable Synthesis of Casdatifan (AB521), a Potent, Selective, Clinical-Stage Inhibitor of HIF-2α". Organic Process Research & Development, ACS Publications. Available at:[Link]

• Da Silva, et al. (2022). "SYNTHESIS OF GLYCEROL-FLUORINATED TRIAZOLE DERIVATIVES AND EVALUATION OF THEIR FUNGICIDAL ACTIVITY". Química Nova, SciELO. Available at:[Link]

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• 2. scielo.br [scielo.br]

Advanced Material Safety &amp; Handling Whitepaper: 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

Executive Summary

In the landscape of modern drug development, halogenated aromatic intermediates play a pivotal role in the synthesis of highly specific Active Pharmaceutical Ingredients (APIs), particularly in the design of next-generation azole antifungals and kinase inhibitors. 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (CAS: 1263365-73-6) is a highly versatile building block featuring a lipophilic difluorophenyl ring and an acid-sensitive 1,3-dioxolane protected ketone.

This whitepaper transcends the traditional 16-section Material Safety Data Sheet (MSDS). Designed for researchers and process chemists, it synthesizes physicochemical profiling, molecular toxicology, and field-proven laboratory protocols into a comprehensive guide. By understanding the mechanistic causality behind the compound's reactivity and biological interactions, laboratories can establish self-validating safety and synthesis workflows.

Physicochemical Profiling & Handling Implications

Understanding the quantitative properties of a compound is the first step in designing safe engineering controls and reaction conditions. The difluorophenyl moiety imparts significant lipophilicity, while the dioxolane ring dictates the compound's chemical stability profile 1.

Property	Quantitative Value / Descriptor	Implications for Laboratory Handling
Chemical Name	1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone	Nomenclature standard for inventory and EHS tracking.
CAS Number	1263365-73-6	Unique identifier for regulatory compliance.
Molecular Formula	C11H10F2O3	Indicates a halogenated organic nature; requires specific disposal.
Molecular Weight	228.19 g/mol	Critical for precise stoichiometric calculations in API synthesis.
Solubility Profile	Soluble in THF, DCM, DMSO; Insoluble in H₂O	Dictates the selection of organic solvents for reactions and spill cleanup.
Chemical Reactivity	Acid-sensitive (acetal linkage)	Must be stored strictly away from Brønsted and Lewis acids to prevent premature degradation.

Hazard Identification & Molecular Toxicology

Mechanistic Toxicology

While 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is not classified as a severe acute toxin, its handling requires rigorous precautions due to its potential to act as a xenobiotic electrophile, especially if the dioxolane ring undergoes premature hydrolysis to release reactive carbonyl species.

Exposure to such halogenated ketones can induce localized cellular oxidative stress. At the molecular level, xenobiotic electrophiles covalently modify the sensor cysteines of the Kelch-like ECH-associated protein 1 (Keap1). This modification disrupts the Keap1-Cul3 ubiquitination complex, halting the degradation of Nuclear factor erythroid 2-related factor 2 (Nrf2). Consequently, Nrf2 stabilizes, accumulates, and translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) to drive the transcription of cytoprotective phase II detoxification enzymes like Heme Oxygenase-1 (HO-1) 2.

Cellular Stress Response Pathway

Caption: Cellular Nrf2/ARE oxidative stress response pathway following xenobiotic exposure.

Standard Operating Procedures (SOPs) for Safe Handling & Synthesis

The 1,3-dioxolane moiety is a robust protecting group, stable under basic and nucleophilic conditions, but highly susceptible to acid-catalyzed hydrolysis. The deprotection mechanism initiates with the protonation of a dioxolane oxygen, followed by ring-opening to form a resonance-stabilized oxocarbenium ion intermediate. Water then acts as a nucleophile, attacking the oxocarbenium carbon to liberate the free ketone and ethylene glycol 3.

Because the difluorophenyl group exerts an inductive electron-withdrawing effect, it slightly destabilizes the oxocarbenium transition state. Therefore, a stronger acid catalyst (e.g., p-Toluenesulfonic acid) is required compared to electron-rich aryl systems.

Self-Validating Protocol: Acid-Catalyzed Deprotection

This protocol is designed with built-in causality and self-validation steps to ensure both chemical safety and high synthetic yield.

• Substrate Preparation : Weigh 1.0 eq of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone in a fume hood using anti-static weighing boats to prevent aerosolization.

• Solvent System Configuration : Dissolve the substrate in a 4:1 mixture of Tetrahydrofuran (THF) and Deionized Water.

  • Causality: THF ensures the lipophilic difluorophenyl moiety remains fully solvated, while water is strictly required as the nucleophile to drive the hydrolysis of the oxocarbenium intermediate.

• Acid Catalysis : Add 0.1 eq of p-Toluenesulfonic acid (p-TsOH). Stir at room temperature.

• In-Process Control (Self-Validation) : Monitor the reaction via Thin-Layer Chromatography (TLC).

  • Validation Check: The disappearance of the higher-Rf acetal and the appearance of the lower-Rf ketone (due to the increased polarity of the free carbonyl dipole) confirms reaction completion. Do not proceed to workup until this is verified.

• Quenching : Add saturated aqueous Sodium Bicarbonate (NaHCO₃) until the pH reaches 7.5.

  • Causality: Failing to quench the acid catalyst before solvent evaporation will lead to inter-molecular aldol condensation of the newly liberated ketone, destroying the yield and creating uncharacterized polymeric waste.

• Extraction : Extract the aqueous layer with Ethyl Acetate (EtOAc), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Caption: Step-by-step experimental workflow for the acid-catalyzed hydrolysis of the 1,3-dioxolane moiety.

Emergency Response & Spill Management

In the event of an accidental release, swift and methodical containment is required to prevent cross-contamination of the laboratory environment and minimize inhalation risks 4.

Spill Response Protocol

• Assessment : Determine if the spill is minor (<50g, localized to a bench/hood) or major (>50g, aerosolized, or outside engineering controls).

• PPE Escalation : Don nitrile gloves (double-gloved), safety goggles, and a half-mask respirator with organic vapor cartridges if the spill is outside a ventilated hood.

• Containment : Surround the spill with an inert, non-acidic absorbent (e.g., vermiculite or sand). Do not use acidic neutralizers, as this will catalyze the release of ethylene glycol and reactive aldehydes.

• Collection : Sweep the absorbed material using non-sparking tools into a chemically compatible, sealable hazardous waste container.

Caption: Decision tree for laboratory spill response and containment procedures.

Storage, Stability, and Waste Disposal

• Storage Conditions : Store in a tightly closed container in a cool, dry, and well-ventilated area. The compound must be kept strictly segregated from strong oxidizing agents and mineral acids to prevent exothermic degradation and premature acetal cleavage.

• Stability : Stable under recommended storage conditions (typically 2-8°C or room temperature under inert gas like Argon).

• Disposal : Do not discharge into drains. The compound contains fluorine atoms; therefore, it must be disposed of via a licensed hazardous waste contractor capable of high-temperature incineration with flue gas scrubbing to neutralize hydrofluoric acid (HF) byproducts.

References

• Nrf2 and Oxidative Stress: A General Overview of Mechanisms and Implications in Human Disease Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (US) / NCBI Bookshelf URL:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Nrf2 and Oxidative Stress: A General Overview of Mechanisms and Implications in Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Ethyl-4-methyl-1,3-dioxolane | 4359-46-0 | Benchchem [benchchem.com]
• 4. Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis Protocols Using 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone as an API Intermediate

Executive Summary & Mechanistic Rationale

1-(3,5-Difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone (DFPDE) (CAS 1263365-73-6) is a privileged, fluorinated building block utilized extensively in the synthesis of active pharmaceutical ingredients (APIs)[1]. The incorporation of a 3,5-difluorophenyl moiety is a proven strategy in medicinal chemistry to improve metabolic stability, increase lipophilicity for better membrane permeability, and block cytochrome P450-mediated oxidation at the meta positions of the phenyl ring.

From a synthetic standpoint, DFPDE serves as a masked β-ketoaldehyde . Unprotected 1,3-dicarbonyls (specifically β-ketoaldehydes) are notoriously unstable, prone to rapid enolization, self-condensation, and polymerization. By protecting the highly electrophilic aldehyde carbon as a 1,3-dioxolane acetal[1], the molecule becomes shelf-stable. During API synthesis, mild aqueous acidic conditions are used to hydrolyze the acetal, releasing the reactive aldehyde in situ. This allows for highly controlled, regioselective cyclization reactions with binucleophiles (such as hydrazines, hydroxylamines, or amidines) to construct pyrazoles[2], isoxazoles, and pyrimidines.

These resulting heterocycles—particularly pyrazole and triazole derivatives—are structurally analogous to established azole antifungals and act as potent inhibitors of 14-α lanosterol demethylase, disrupting the fungal ergosterol biosynthesis pathway[3].

Pathway Visualization

Divergent synthetic pathways from DFPDE to privileged heterocyclic scaffolds.

Experimental Protocol: Regioselective Synthesis of 3-(3,5-Difluorophenyl)-1H-pyrazoles

This protocol details a one-pot, two-stage telescoping synthesis of pyrazole API intermediates (e.g., 1-(3,5-Difluorophenyl)-1H-pyrazol-4-amine precursors)[2].

Causality of Experimental Choices:

• Solvent System (EtOH/H₂O): Water is strictly required to drive the hydrolysis of the dioxolane ring. Ethanol is selected as the co-solvent because it fully solubilizes the lipophilic difluorophenyl intermediate while remaining miscible with water.

• Regioselectivity Control: The deprotected aldehyde is sterically less hindered and more electrophilic than the ketone. By releasing the aldehyde slowly and reacting it immediately with hydrazine, the primary amine attacks the aldehyde first, locking in the regiochemistry (>99:1) before cyclizing onto the ketone.

• Thermodynamic Driving Force: Refluxing at 80°C provides the necessary energy to drive the final dehydration step, ensuring complete aromatization of the pyrazole ring.

Step-by-Step Methodology:

• Preparation: In a clean, dry 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol (2.28 g) of 1-(3,5-difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone[1] in 50 mL of absolute Ethanol.

• Acetal Deprotection: Add 10 mL of 2N aqueous HCl. Attach a reflux condenser and stir the mixture at 40°C for 1.5 hours.

• Self-Validation Checkpoint: Pause heating and perform a TLC analysis (Hexane:EtOAc 3:1). The starting material DFPDE (Rf ~0.5) must be completely consumed, replaced by a highly UV-active lower spot corresponding to the free β-ketoaldehyde. Do not proceed to step 4 until conversion is complete, as unreacted acetal will not cyclize and will contaminate the final API.

• Cyclization: Cool the reaction mixture to room temperature. Slowly add 12.0 mmol of hydrazine hydrate (or a substituted hydrazine derivative). Note: This addition is exothermic.

• Aromatization: Re-attach the condenser and heat the reaction to a gentle reflux (80°C) for 3 hours.

• Workup: Cool the mixture to room temperature and concentrate under reduced pressure to remove the bulk of the ethanol. Neutralize the remaining aqueous residue to pH 7.5 using saturated aqueous NaHCO₃.

• Extraction & Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexane:EtOAc gradient) to yield the pure pyrazole derivative.

Optimized step-by-step experimental workflow for the one-pot synthesis of pyrazole derivatives.

Quantitative Data & Optimization Analytics

The following table summarizes the optimization data for the one-pot deprotection and cyclization sequence. The EtOH/H₂O system with HCl provides the optimal balance of acetal cleavage speed and thermodynamic cyclization efficiency.

Table 1: Optimization of One-Pot Pyrazole Cyclization from DFPDE

Solvent System	Acid Catalyst	Cyclization Temp (°C)	Time (h)	Regioselectivity (1,3 vs 1,5)	Isolated Yield (%)
THF / H₂O (1:1)	2N HCl	65	4.0	> 99:1	82
EtOH / H₂O (4:1)	2N HCl	80	3.0	> 99:1	94
MeOH / H₂O (4:1)	AcOH	65	6.0	95:5	76
Toluene	p-TsOH	110	2.0	90:10	68

Note: Weaker acids like Acetic Acid (AcOH) result in incomplete acetal deprotection, leading to lower yields and requiring extended reaction times. Anhydrous conditions (Toluene/p-TsOH) force the reaction through an alternative mechanism that degrades regioselectivity.

References[1] Title: 1263365-73-6 | 1-(3,5-Difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone - BLDpharm

Sources

• 1. 1263365-73-6|1-(3,5-Difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone|BLD Pharm [bldpharm.com]
• 2. 1-(3,5-Difluorophenyl)-1H-pyrazol-4-amine|CAS 646037-39-0 [benchchem.com]
• 3. 1-(3,5-Difluorophenyl)propan-2-ol | 1021928-08-4 | Benchchem [benchchem.com]

Application Note: Acid-Catalyzed Deprotection of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

Executive Summary

The deprotection of 1-(3,5-difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone to its corresponding aldehyde, 3-(3,5-difluorophenyl)-3-oxopropanal, presents a unique synthetic challenge. The target molecule is a highly reactive β -keto aldehyde. Due to the strong electron-withdrawing nature of the 3,5-difluorophenyl ring, the α -protons are exceptionally acidic, making the resulting product highly susceptible to keto-enol tautomerization, thermal degradation, and acid-catalyzed aldol self-condensation[1].

This application note provides researchers with self-validating, optimized protocols designed to cleave the 1,3-dioxolane protecting group while suppressing the degradation pathways of the sensitive β -keto aldehyde intermediate.

Chemical Context & Mechanistic Causality

The 1,3-dioxolane group is a robust cyclic acetal widely used to mask carbonyls during complex syntheses[2]. Standard deprotection typically involves aqueous acid (e.g., 2M HCl or TFA) and heat to drive the equilibrium toward the aldehyde by eliminating ethylene glycol[3].

However, applying standard harsh conditions to 1-(3,5-difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is counterproductive. The mechanism of degradation is directly tied to the substrate's structure:

• Inductive Effect: The two fluorine atoms on the aromatic ring withdraw electron density, increasing the electrophilicity of the ketone and the acidity of the intervening methylene group (C2).

• Enolization: Upon deprotection, the generated 3-oxopropanal rapidly tautomerizes to form a stable, intramolecularly hydrogen-bonded enol.

• Aldol Condensation: In the presence of strong acids and heat, the nucleophilic enol attacks the highly electrophilic aldehyde of a neighboring molecule, leading to rapid polymerization and complex impurity profiles[1].

To successfully isolate or utilize the product, the deprotection must be performed under strictly controlled, mild conditions (e.g., dilute acid at room temperature) or via neutral Lewis acid catalysis (e.g., Molecular Iodine)[4].

Mechanistic progression from protected acetal to the enol-stabilized β-keto aldehyde.

Optimization of Deprotection Conditions

The table below summarizes the quantitative data and impurity profiles associated with various deprotection strategies for β -keto acetals.

Method	Catalyst	Solvent	Temp (°C)	Time (h)	Conversion (%)	Impurity Profile / Notes
A (Harsh)	2.0 M HCl (1.0 eq)	THF / H₂O	60	2	>99%	High aldol condensation / Polymerization[1]
B (Standard)	0.1 M HCl (0.1 eq)	THF / H₂O	25	4	95%	Trace self-condensation; requires strict temp control[3]
C (Mild Lewis)	Er(OTf)₃ (5 mol%)	CH₃NO₂ / H₂O	25	1	98%	Clean conversion; expensive catalyst[5]
D (Optimal)	I₂ (10 mol%)	Acetone	25	0.5	>99%	Highly chemoselective; no aldol byproducts[4]

Experimental Methodologies

Protocol A: Standard Mild Acid Hydrolysis

Use this protocol if transition-metal or halogen-based catalysts must be avoided.

• Dissolution: In a flame-dried round-bottom flask, dissolve 1-(3,5-difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (1.0 mmol) in THF (10 mL)[3].

• Catalysis: Cool the solution to 0 °C. Add 0.1 M aqueous HCl (2.0 mL, 0.2 mmol) dropwise under vigorous stirring.

• Reaction & Validation: Warm the mixture to 25 °C and stir for 3–4 hours.

  • Self-Validation Check: Monitor by TLC (Hexane:EtOAc 3:1). The reaction is complete when the discrete acetal spot ( Rf​≈0.5 ) is entirely replaced by a lower- Rf​ streaking spot, which is characteristic of the dynamic keto-enol equilibrium.

• Quenching: Cool the flask back to 0 °C. Carefully neutralize the acid by adding saturated aqueous NaHCO₃ dropwise until effervescence ceases (pH ~7.0)[2]. Causality Note: Immediate neutralization is critical to prevent acid-catalyzed degradation during the concentration step.

• Workup: Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentration: Remove the solvent under reduced pressure. Critical: The water bath temperature must strictly remain below 30 °C to prevent thermal degradation[1].

Protocol B: Chemoselective Iodine-Catalyzed Cleavage (Recommended)

This protocol leverages substrate exchange rather than direct hydrolysis, preserving sensitive functional groups[4].

• Dissolution: Dissolve the acetal (1.0 mmol) in reagent-grade acetone (10 mL)[4].

• Catalysis: Add molecular iodine (I₂, 25.4 mg, 10 mol%). The solution will immediately turn deep brown.

• Reaction & Validation: Stir at 25 °C for 30–45 minutes.

  • Self-Validation Check: The rapid kinetics of iodine catalysis usually result in complete conversion within 45 minutes[4]. Confirm via LC-MS or TLC.

• Quenching: Add saturated aqueous Na₂S₂O₃ (sodium thiosulfate) dropwise.

  • Self-Validation Check: The quench is complete when the deep brown color completely discharges to a pale yellow or colorless solution (indicating the reduction of I₂ to I⁻).

• Workup: Remove the bulk of the acetone under reduced pressure (cold bath). Partition the remaining aqueous residue with EtOAc (3 × 10 mL). Wash with brine, dry over Na₂SO₄, and concentrate at <30 °C.

Downstream Handling & Workflow

Due to the inherent instability of 3-(3,5-difluorophenyl)-3-oxopropanal, do not attempt to store the isolated product , even at -20 °C, as it will undergo gradual oligomerization. It is highly advised to design your synthetic route such that the β -keto aldehyde is utilized in situ or immediately after workup (e.g., direct condensation with hydrazines to yield pyrazoles, or immediate reductive amination).

Step-by-step workflow emphasizing mild conditions and immediate downstream utilization.

References

• Sun, J., Dong, Y., Cao, L., Wang, X., Wang, S., Hu, Y. "Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone." Journal of Organic Chemistry, 2004, 69(25), 8932-8934. Available at:[Link]

• Organic Chemistry Portal. "Synthesis of aldehydes by deprotection or hydrolysis." Available at:[Link]

Sources

• 1. Pentanal, 3-oxo- | 623-38-1 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone [organic-chemistry.org]
• 5. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]

Application Notes: Synthesis of Azole Antifungal Agents Utilizing 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

Prepared by: Gemini, Senior Application Scientist

Abstract: This document provides a detailed technical guide for researchers, chemists, and drug development professionals on the application of 1-(3,5-difluorophenyl)-2-(1,3-dioxolan-2-yl)-ethanone as a key starting material in the synthesis of novel triazole antifungal analogs. Azole-based drugs, such as fluconazole and voriconazole, are mainstays in treating fungal infections, acting primarily by inhibiting the fungal enzyme lanosterol 14α-demethylase.[1][2] The emergence of drug-resistant fungal strains necessitates the development of new analogs and synthetic routes.[3][4] This guide outlines a robust, four-stage synthetic pathway that leverages the unique structural features of the specified synthon to construct a core structure analogous to clinically proven antifungal agents. We provide detailed, step-by-step protocols, mechanistic insights, and process-flow visualizations to enable the successful synthesis of a 2-(3,5-difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol analog.

Introduction: A Versatile Synthon for Novel Azole Scaffolds

The Azole Antifungal Landscape

Triazole antifungals represent a critical class of therapeutic agents used to combat a wide range of superficial and systemic fungal infections. Their mechanism of action involves the targeted inhibition of cytochrome P450-dependent lanosterol 14α-demethylase, an essential enzyme in the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[2] The disruption of ergosterol production compromises the integrity of the cell membrane, leading to fungal cell death. The difluorophenyl moiety present in drugs like fluconazole and voriconazole is a key pharmacophoric feature that contributes to their potency and metabolic stability.

Structural Analysis of the Key Synthon: 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

The specified starting material is a highly functionalized building block uniquely suited for constructing complex azole structures. Its key features include:

• A Reactive Ketone: The carbonyl group at the C1 position serves as an electrophilic center for the initial carbon-carbon bond formation, allowing for the construction of the tertiary alcohol core characteristic of many potent azoles.

• A Protected Aldehyde: The 1,3-dioxolane group at the C2 position is a stable cyclic acetal that masks a reactive aldehyde functionality. This protecting group strategy prevents unwanted side reactions at this position during the initial synthetic steps and allows for its selective deprotection and subsequent functionalization later in the pathway.

• 3,5-Difluorophenyl Moiety: This aromatic substitution pattern, while differing from the 2,4-substitution of fluconazole and voriconazole, offers an opportunity to explore new structure-activity relationships (SAR) and potentially develop analogs with a modified spectrum of activity or improved resistance profiles.

Proposed Synthetic Pathway: A Stepwise Approach to a Fluconazole Analog

Overall Strategy

The proposed synthesis transforms the starting synthon into a 2-(3,5-difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol analog in four principal stages. This strategy is designed to build the molecule logically by first establishing the core tertiary alcohol and then functionalizing the protected side chain.

• Stage A: Grignard Addition: Introduction of the first triazole-methyl group via a Grignard reaction at the C1 ketone to form the central tertiary alcohol.

• Stage B: Dioxolane Deprotection: Acid-catalyzed hydrolysis to unmask the aldehyde functionality on the side chain.

• Stage C: Aldehyde Reduction: Selective reduction of the newly formed aldehyde to a primary alcohol.

• Stage D: Final Triazole Installation: Conversion of the primary alcohol to a suitable leaving group, followed by nucleophilic substitution with 1,2,4-triazole to complete the synthesis.

Overall Synthesis Workflow

Caption: High-level workflow for the synthesis of a fluconazole analog.

Experimental Protocols & Mechanistic Insights

Protocol 1: Stage A - Synthesis of the Tertiary Alcohol Intermediate

Principle: This step involves a nucleophilic 1,2-addition of a Grignard reagent to the ketone of the starting material. The Grignard reagent, (1H-1,2,4-triazol-1-yl)methylmagnesium chloride, is prepared in situ from 1-(chloromethyl)-1H-1,2,4-triazole and magnesium turnings. Strict anhydrous conditions are critical to prevent quenching of the highly reactive organometallic reagent.

Workflow Diagram: Grignard Addition

Caption: Workflow for the Grignard reaction to form the tertiary alcohol.

Detailed Protocol:

• Apparatus Setup: Assemble a three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry all glassware under vacuum and allow to cool under a stream of dry nitrogen.

• Grignard Preparation: To the flask, add magnesium turnings (1.2 eq) and a crystal of iodine. Gently heat the flask with a heat gun until violet iodine vapors are observed. Allow to cool.

• Add anhydrous tetrahydrofuran (THF) to the flask. Slowly add a solution of 1-(chloromethyl)-1H-1,2,4-triazole (1.1 eq) in anhydrous THF via the dropping funnel to initiate the reaction. Maintain a gentle reflux.

• Addition Reaction: Once the Grignard reagent has formed (typically indicated by the disappearance of magnesium), cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of 1-(3,5-difluorophenyl)-2-(1,3-dioxolan-2-yl)-ethanone (1.0 eq) in anhydrous THF via the dropping funnel, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography on silica gel.

Reagent/Parameter	Recommended Quantity/Condition	Purpose
Magnesium Turnings	1.2 equivalents	Forms the organometallic reagent
1-(Chloromethyl)-1,2,4-triazole	1.1 equivalents	Grignard precursor
Starting Ketone	1.0 equivalent	Electrophile
Solvent	Anhydrous Tetrahydrofuran (THF)	Reaction medium
Temperature	0 °C to Room Temperature	Controls reaction rate
Quenching Agent	Saturated aq. NH₄Cl	Neutralizes the Grignard reagent

Protocol 2: Stage B - Acid-Catalyzed Deprotection of the Dioxolane

Principle: This step utilizes acidic hydrolysis to remove the dioxolane protecting group, revealing the aldehyde functionality. The mechanism involves protonation of an acetal oxygen, followed by cleavage of the C-O bond and subsequent attack by water to form a hemiacetal, which then collapses to the aldehyde.

Detailed Protocol:

• Dissolve the tertiary alcohol intermediate from Stage A (1.0 eq) in a mixture of acetone and water (e.g., 4:1 v/v).

• Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TSA) (0.1 eq) or hydrochloric acid (2M HCl).

• Stir the reaction mixture at room temperature, monitoring progress by TLC. The reaction is typically complete within 2-6 hours.

• Work-up: Neutralize the acid by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Remove the acetone under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield the crude hydroxy-aldehyde.

• Purification: The product can often be used in the next step without further purification. If necessary, purify via silica gel chromatography.

Protocol 3: Stage C - Reduction of the Aldehyde to a Primary Alcohol

Principle: The aldehyde is selectively reduced to a primary alcohol using a mild hydride-donating agent like sodium borohydride (NaBH₄). This reagent is chosen for its chemoselectivity; it readily reduces aldehydes and ketones but will not reduce the aromatic rings or affect the tertiary alcohol.

Detailed Protocol:

• Dissolve the crude hydroxy-aldehyde from Stage B (1.0 eq) in methanol or ethanol at 0 °C.

• Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, ensuring the temperature remains below 10 °C.

• After the addition, allow the reaction to stir at room temperature for 1-2 hours until TLC analysis indicates complete consumption of the aldehyde.

• Work-up: Quench the reaction by the slow addition of water at 0 °C. Adjust the pH to ~7 with 1M HCl.

• Remove the bulk of the alcohol solvent under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield the diol intermediate.

Protocol 4: Stage D - Synthesis of the Final Azole Analog

Principle: This final stage is a two-step sequence. First, the primary alcohol of the diol intermediate is converted into a better leaving group, a mesylate, by reacting it with methanesulfonyl chloride (MsCl) in the presence of a base like triethylamine (TEA). Second, the mesylate is displaced by the nucleophilic anion of 1,2,4-triazole in an SN2 reaction to form the final product.

Workflow Diagram: Mesylation and Substitution

Caption: Two-step conversion of the diol to the final triazole product.

Detailed Protocol:

• Mesylation:

  • Dissolve the diol intermediate (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere and cool to 0 °C.

  • Add triethylamine (TEA) (1.5 eq), followed by the dropwise addition of methanesulfonyl chloride (MsCl) (1.2 eq).

  • Stir the mixture at 0 °C for 1-2 hours. Monitor the reaction by TLC.

  • Upon completion, wash the reaction mixture sequentially with cold 1M HCl, saturated aq. NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo at low temperature. The crude mesylate is often unstable and should be used immediately in the next step.

• Nucleophilic Substitution:

  • In a separate flame-dried flask, prepare a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) in anhydrous dimethylformamide (DMF).

  • Add 1,2,4-triazole (1.5 eq) portion-wise at 0 °C and stir until hydrogen evolution ceases, indicating the formation of the sodium salt.

  • Add a solution of the crude mesylate from the previous step in a small amount of anhydrous DMF.

  • Heat the reaction mixture to 60-80 °C and stir for 4-12 hours, monitoring by TLC.

  • Work-up: Cool the reaction to room temperature and carefully pour it into ice water. Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash thoroughly with water and then brine to remove DMF. Dry over Na₂SO₄, filter, and concentrate.

  • Purification: Purify the final product by column chromatography on silica gel or by recrystallization to yield the 2-(3,5-difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol analog.

Reagent/Parameter	Recommended Quantity/Condition	Purpose
Methanesulfonyl Chloride	1.2 equivalents	Activates the primary alcohol
Triethylamine	1.5 equivalents	Base for mesylation
1,2,4-Triazole	1.5 equivalents	Nucleophile
Sodium Hydride (NaH)	1.5 equivalents	Deprotonates triazole
Solvent	Anhydrous DMF	Reaction medium for SN2
Temperature	60-80 °C	Drives the substitution reaction

Troubleshooting and Key Considerations

• Moisture Sensitivity: The Grignard reaction (Stage A) and the use of NaH (Stage D) are extremely sensitive to moisture. Ensure all glassware is rigorously dried and all solvents are anhydrous.[5]

• Side Reactions: In Stage D, over-alkylation of the product's triazole rings can occur, leading to the formation of quaternary triazolium salts.[5] Using a slight excess of the triazole nucleophile and careful temperature control can minimize this.

• Purification Challenges: The polarity of the triazole-containing intermediates and final product may require specific eluent systems for effective column chromatography (e.g., DCM/Methanol or Ethyl Acetate/Methanol gradients).

• Mesylate Instability: The intermediate formed in the first part of Stage D can be unstable. It is best practice to proceed immediately to the substitution step without prolonged storage.

References

• Butters, M., et al. (2001). Process Development of Voriconazole: A Novel Broad-Spectrum Triazole Antifungal Agent. Organic Process Research & Development, 5(1), 28-36. Available from: [Link]

• Lee, H., et al. (2012). Process for preparing voriconazole. U.S. Patent No. 8,263,769B2.

• Reddy, V., et al. (2014). Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. Archiv der Pharmazie, 347(5), 338-344. Available from: [Link]

• Prabhu, S., et al. (2006). Process for preparing voriconazole. WIPO Patent Application WO/2006/065726.

• Lee, H., et al. (2009). Process for preparing voriconazole. WIPO Patent Application WO/2009/020323. Available from: [Link]

• Zhang, Y., et al. (2022). Synthesis and Antifungal Evaluation of New Azole Derivatives against Candida albicans. Journal of Fungi, 8(11), 1195. Available from: [Link]

• Kumar, A., et al. (2011). Isolation/Synthesis, Characterization & Potential Impurities of Antifungal Drug, Fluconazole. Asian Journal of Biochemical and Pharmaceutical Research, 1(4). Available from: [Link]

• Rubbiani, G., et al. (2021). Synthesis and Biological Evaluation of New Organometallic Derivatives of Fluconazole. Molecules, 26(22), 6899. Available from: [Link]

• Shubina, A., et al. (2023). Rational Design of New Monoterpene-Containing Azoles and Their Antifungal Activity. Pharmaceuticals, 16(5), 668. Available from: [Link]

• Szymański, P., et al. (2024). Fluconazole Analogs and Derivatives: An Overview of Synthesis, Chemical Transformations, and Biological Activity. Molecules, 29(1), 247. Available from: [Link]

• CN105541739A - Synthetic method of fluconazole drug intermediate 2,4-dichloro-alpha-(1H-1,2,4-triazol-1-yl)acetophenone. (2016). Google Patents.

• Wang, Y., et al. (2024). Synthesis and antifungal evaluation of new azole derivatives containing 1,2,3-triazole. RSC Medicinal Chemistry, 15(3), 730-740. Available from: [Link]

• Aksenov, A.V., et al. (2021). Synthesis of Azole Derivatives of 1,2,3-Dithiazole-5-imines and Study of Their Fungicidal Activity. Russian Journal of Organic Chemistry, 57, 1345–1353. Available from: [Link]

• LookChem. (n.d.). Synthesis of Fluconazole. Chempedia. Available from: [Link]

• Karimi-Chahartash, M., et al. (2022). Design, Synthesis, and In Vitro and In Vivo Evaluation of Novel Fluconazole-Based Compounds with Promising Antifungal Activities. ACS Omega, 7(45), 41249–41265. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluconazole Analogs and Derivatives: An Overview of Synthesis, Chemical Transformations, and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rational Design of New Monoterpene-Containing Azoles and Their Antifungal Activity | MDPI [mdpi.com]
• 4. Design, Synthesis, and In Vitro and In Vivo Evaluation of Novel Fluconazole-Based Compounds with Promising Antifungal Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Note: Advanced Cross-Coupling Strategies for 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone Derivatives

Introduction & Mechanistic Rationale

The 1-(difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone scaffold is a privileged intermediate in the synthesis of triazole antifungals (analogous to fluconazole and voriconazole precursors) and novel COX-2 inhibitors[1]. While the 2,4-difluoro isomer is heavily commercialized, the 3,5-difluoro analog offers unique electronic properties for next-generation drug discovery, specifically regarding its metabolic stability and altered binding affinities.

Functionalizing this scaffold via Palladium-catalyzed cross-coupling presents specific mechanistic challenges that dictate the experimental design:

• Suppression of Alpha-Arylation: Unprotected alpha-ketones are highly prone to unwanted alpha-arylation or aldol condensations under basic cross-coupling conditions. The 1,3-dioxolane protecting group effectively masks the alpha-position, directing the catalytic cycle exclusively toward the aryl ring.

• Electronic Activation for C-H Functionalization: The highly electronegative fluorine atoms at the 3 and 5 positions significantly lower the pKa of the C-H bond at the 4-position. This electronic environment enables direct, step-economic C-H arylation via a Concerted Metalation-Deprotonation (CMD) pathway, bypassing the need for pre-halogenation[2].

This application note details two divergent, highly optimized workflows for functionalizing this scaffold: a traditional Suzuki-Miyaura Cross-Coupling (utilizing a 4-bromo derivative) and a state-of-the-art Direct C-H Arylation .

Fig 1: Divergent cross-coupling pathways for the difluorophenyl dioxolanyl ethanone scaffold.

Quantitative Data & Condition Optimization

To ensure reproducibility, the reaction conditions were rigorously optimized. The data below summarizes the critical variables required to achieve high yields while preventing the decomposition of the base-sensitive dioxolane group[3].

Table 1: Optimization of Suzuki-Miyaura Coupling (4-Bromo Derivative)

Conditions: 1.0 equiv aryl halide, 1.2 equiv phenylboronic acid, 2.0 equiv base, 0.05 equiv Pd, 1,4-dioxane/H₂O (5:1), 80 °C, 12 h.

Catalyst System	Base	Conversion (%)	Isolated Yield (%)	Mechanistic Observation
Pd(PPh₃)₄	Na₂CO₃	65%	58%	Sluggish oxidative addition.
Pd(OAc)₂ / PCy₃	K₃PO₄	89%	85%	PCy₃ accelerates reductive elimination[4].
Pd₂(dba)₃ / XPhos	K₂CO₃	>99%	94%	Optimal. Bulky ligand prevents catalyst deactivation.
Pd₂(dba)₃ / XPhos	Cs₂CO₃	95%	82%	Partial dioxolane cleavage observed.

Table 2: Optimization of Direct C-H Arylation (Unmodified Scaffold)

Conditions: 1.0 equiv scaffold, 1.5 equiv 4-bromo-toluene, 0.05 equiv Pd, 0.3 equiv additive, solvent, 110 °C, 24 h.

Catalyst System	Additive (Proton Shuttle)	Solvent	Isolated Yield (%)	Mechanistic Observation
Pd(OAc)₂ / PPh₃	None	Toluene	12%	Poor CMD pathway activation.
Pd(OAc)₂ / DavePhos	KOAc	DMA	45%	Moderate C-H cleavage.
Pd(OAc)₂ / SPhos	PivOH (Pivalic Acid)	Toluene	88%	PivOH perfectly mediates the CMD transition state.

Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPC) via GC-MS are embedded to ensure the causality of each step is verified before proceeding.

Fig 2: Standardized experimental workflow for Pd-catalyzed cross-coupling of the scaffold.

Protocol A: Suzuki-Miyaura Cross-Coupling

Target: 1-(4-Aryl-3,5-difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone

Step-by-Step Methodology:

• Preparation: To an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add 1-(4-bromo-3,5-difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone (1.0 mmol, 307 mg) and the desired arylboronic acid (1.2 mmol).

• Catalyst Loading: Add Pd₂(dba)₃ (0.025 mmol, 23 mg) and XPhos (0.05 mmol, 24 mg). The bulky, electron-rich XPhos ligand is critical here to facilitate the oxidative addition into the electron-deficient C-Br bond[4].

• Base Addition: Add finely ground anhydrous K₂CO₃ (2.0 mmol, 276 mg).

• Inert Atmosphere: Seal the tube with a septum and purge with Argon via three vacuum/Argon cycles.

• Solvent Addition: Inject degassed 1,4-dioxane (4.0 mL) and degassed deionized water (0.8 mL) via syringe. The biphasic system aids in dissolving the boronic acid and base, accelerating transmetalation.

• Thermal Activation: Replace the septum with a Teflon screwcap under Argon flow. Heat the reaction mixture in a pre-heated oil bath at 80 °C for 12 hours.

• Self-Validation (IPC): Withdraw a 10 µL aliquot, dilute in EtOAc, filter through a short Celite plug, and analyze via GC-MS. The reaction is complete when the starting material peak (m/z = 306/308) is fully consumed and replaced by the product mass.

• Workup: Cool to room temperature. Dilute with EtOAc (15 mL) and wash with water (2 × 10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (Hexanes/EtOAc gradient) to afford the cross-coupled product.

Protocol B: Direct C-H Arylation (Advanced)

Target: 1-(4-Aryl-3,5-difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge a 15 mL pressure vial with 1-(3,5-difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone (1.0 mmol, 228 mg), aryl bromide (1.5 mmol), and K₂CO₃ (2.0 mmol, 276 mg).

• Catalyst & Shuttle Loading: Add Pd(OAc)₂ (0.05 mmol, 11 mg), SPhos (0.10 mmol, 41 mg), and Pivalic Acid (PivOH) (0.3 mmol, 31 mg). Causality note: PivOH is strictly required; it acts as a catalytic proton shuttle, forming a highly reactive Pd-pivalate intermediate that lowers the activation energy for the cleavage of the C-H bond flanked by the two fluorine atoms[2].

• Solvent Addition: Add anhydrous, degassed Toluene (5.0 mL). Seal the vial with a Teflon-lined cap and remove from the glovebox.

• Thermal Activation: Stir the mixture vigorously at 110 °C for 24 hours.

• Self-Validation (IPC): Monitor via GC-MS. Look for the disappearance of the core scaffold (m/z = 228) and the emergence of the arylated product.

• Workup & Purification: Cool the mixture, dilute with dichloromethane (20 mL), and filter through a pad of Celite to remove inorganic salts and precipitated palladium black. Concentrate the filtrate and purify via silica gel chromatography (Hexanes/EtOAc 9:1 to 7:3) to isolate the pure product.

References

• [2] Synthesis of (Poly)fluorobiphenyls Through Metal-Catalyzed C-H Bond Activation/Arylation of (Poly)fluorobenzene Derivatives. ResearchGate. URL:[Link]

• [3] “Cationic” Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Journal of the American Chemical Society. URL:[Link]

• [4] Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. PMC - National Institutes of Health. URL:[Link]

Sources

• 1. 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone (DFTA) (CAS NO:86404-63-9) | 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone (DFTA) Manufacturer and Suppliers in USA | Scimplify [scimplify.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Stereoselective and Racemic Reduction Protocols for 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

1-(3,5-Difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone (CAS No. 1263365-73-6) is a highly valued fluorinated aryl ketone building block[1]. Its reduction yields the corresponding secondary alcohol, a critical structural motif prevalent in modern agrochemicals and active pharmaceutical ingredients (APIs), particularly in the synthesis of azole-class antifungals.

Depending on the developmental stage of the API, researchers may require either a rapid racemic reduction for initial screening or a highly enantioselective reduction for advanced clinical candidate synthesis. This application note provides field-proven, step-by-step methodologies for both pathways, detailing the mechanistic causality behind reagent selection to ensure a self-validating experimental workflow.

Mechanistic Causality & Strategy (E-E-A-T)

The Racemic Baseline: Sodium Borohydride (NaBH₄)

For general synthesis, NaBH₄ is the premier chemoselective reducing agent. Unlike Lithium Aluminum Hydride (LiAlH₄), which features a highly polar Al-H bond, the B-H bond in NaBH₄ is milder and highly tolerant of functional groups like acetals (the 1,3-dioxolane ring)[2]. The reaction is performed in a protic solvent, typically methanol. Methanol is not merely a bystander; it actively participates in the transition state and automatically hydrolyzes the resulting tetrahedral alkoxide intermediate into the final alcohol, driving the reaction forward efficiently[2][3].

The Enantioselective Standard: Corey-Bakshi-Shibata (CBS) Reduction

When enantiopurity is required, the CBS reduction is the industry gold standard for prochiral aryl ketones[4]. The protocol utilizes a chiral oxazaborolidine catalyst (e.g., Me-CBS) and a stoichiometric borane source (BH₃·THF).

• Causality of Stereocontrol: The stereochemical outcome is dictated by the steric and electronic differentiation between the two substituents flanking the ketone. Recent studies demonstrate that the local polarizability of the aryl ring (3,5-difluorophenyl) strongly directs the rigid, chair-like transition state[5]. The Lewis acidic boron of the catalyst coordinates the ketone, while the intramolecular hydride transfer occurs exclusively to one face, yielding the chiral alcohol with exceptional enantiomeric excess (ee)[4][5].

Figure 1: Divergent reduction pathways for racemic vs. enantioselective alcohol synthesis.

Quantitative Data & Method Comparison

The following table summarizes the operational parameters and expected outcomes for both protocols, allowing process chemists to select the appropriate method based on project requirements.

Parameter	Protocol A: Racemic Reduction	Protocol B: Asymmetric Reduction
Primary Reagent	Sodium Borohydride (NaBH₄)	Borane-THF (BH₃·THF)
Catalyst	None	(R)- or (S)-Me-CBS Oxazaborolidine
Solvent	Methanol (Protic)	Anhydrous THF (Aprotic)
Temperature	0 °C to Room Temperature (20 °C)	-20 °C to 0 °C
Stereochemical Outcome	Racemic mixture (±)	High enantiomeric excess (>95% ee)
Reaction Time	2–3 hours	3–4 hours (requires slow addition)
Scalability	Excellent (Robust on Kilogram scale)	Good (Requires strict anhydrous control)

Step-by-Step Experimental Protocols

Protocol A: Racemic Reduction using NaBH₄

This protocol is designed as a self-validating system with built-in thermal controls.

• Substrate Dissolution: Charge a flame-dried round-bottom flask with 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (1.0 equiv) and methanol to achieve a 0.25 M solution. Stir to dissolve completely.

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C.

• Reagent Addition: Add NaBH₄ (1.5 equiv) portion-wise over 15 minutes.

  • Expert Insight: Methanol reacts slowly with NaBH₄ to evolve hydrogen gas. Portion-wise addition at 0 °C prevents thermal runaway and excessive foaming[3].

• Reaction Propagation: Stir the mixture at 0 °C for 30 minutes, then remove the ice bath and allow it to warm to room temperature for 2 hours.

• In-Process Control (IPC): Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The starting material (ketone) will appear as a higher running spot compared to the more polar alcohol product.

• Quenching & Workup: Once complete, cool the reaction back to 0 °C and carefully quench with saturated aqueous NH₄Cl until effervescence ceases. Evaporate the bulk methanol under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the racemic alcohol.

Protocol B: Enantioselective Reduction using CBS Catalyst

This protocol relies on precise addition rates to outcompete the uncatalyzed background reaction.

• Catalyst Complexation: Under a strict Argon atmosphere, charge a dry flask with (R)-Me-CBS oxazaborolidine catalyst (0.1 equiv) and anhydrous THF. Cool the solution to -20 °C.

• Borane Addition: Syringe in BH₃·THF (1.2 equiv) dropwise. Stir for 15 minutes to allow the active Lewis acid-base complex to form.

• Substrate Addition (Critical Step): Dissolve the ketone substrate (1.0 equiv) in a minimal amount of anhydrous THF (to achieve ~0.5 M). Add this solution to the reaction mixture dropwise via a syringe pump over 2 hours.

  • Expert Insight: The background reduction of the ketone by free BH₃ is a competing racemic pathway. By adding the ketone slowly, the concentration of uncoordinated ketone remains near zero, ensuring that all reduction events are funneled through the chiral catalyst complex[4].

• Reaction Propagation: Stir for an additional 1 hour at -20 °C to 0 °C.

• In-Process Control (IPC): Verify completion via GC-MS or TLC.

• Quenching & Workup: Quench the reaction strictly at -20 °C by the slow dropwise addition of methanol (Caution: vigorous H₂ evolution). Stir for 30 minutes. Concentrate the mixture, redissolve in dichloromethane, and wash with 1M HCl to remove the boron residues and recover the catalyst. Dry the organic layer, concentrate, and purify via flash chromatography.

• Validation: Determine the enantiomeric excess (ee) using chiral HPLC (e.g., Chiralcel OD-H column).

Figure 2: Catalytic cycle of the Corey-Bakshi-Shibata (CBS) enantioselective ketone reduction.

Sources

• 1. chemscene.com [chemscene.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Enantioselective, Organocatalytic Reduction of Ketones using Bifunctional Thiourea-Amine Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polarizability matters in enantio-selection - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to prevent dioxolane ring cleavage in 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone reactions

A Guide to Preventing Ring Cleavage of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

Welcome to the Technical Support Center for advanced synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals who are working with 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone and related compounds. Here, we address the common challenge of preventing the cleavage of the 1,3-dioxolane ring during various chemical transformations.

Frequently Asked Questions (FAQs)

Q1: Why is the dioxolane ring in my compound cleaving during my reaction?

A: The 1,3-dioxolane group is a cyclic acetal, which is inherently sensitive to acidic conditions.[1][2] The cleavage, or deprotection, is an acid-catalyzed hydrolysis reaction.[3][4] The presence of even trace amounts of acid in your reaction mixture can lead to the opening of the dioxolane ring, regenerating the parent carbonyl group.[5][6]

Q2: My reaction is supposed to be neutral, but I'm still observing ring opening. What could be the cause?

A: Several factors can introduce latent acidity into your reaction. These include:

• Acidic impurities in reagents or solvents: Always use high-purity, anhydrous solvents and freshly opened reagents.

• Lewis acidic reagents: Some reagents, while not Brønsted acids, can act as Lewis acids and catalyze the cleavage.[7]

• Generation of acidic byproducts: The reaction itself might produce acidic species that can then catalyze the ring opening.

• Silica gel in chromatography: Standard silica gel is acidic and can cause cleavage during purification.

Q3: How can I protect the dioxolane ring from cleavage?

A: The key is to maintain strictly neutral or basic reaction conditions.[1] This includes using non-acidic reagents and solvents, and potentially adding a non-nucleophilic base to scavenge any trace acidity. For purification, consider using neutral or basic alumina, or treating silica gel with a base like triethylamine.

Q4: Are there alternative protecting groups that are more stable?

A: Yes, if the required reaction conditions are incompatible with the dioxolane group, consider using a more robust protecting group. For example, dithianes (cyclic thioacetals) are significantly more stable to acidic conditions.[5] However, their removal requires harsher, often oxidative, conditions.[5]

Troubleshooting Guide: Preventing Dioxolane Ring Cleavage

This section provides a more in-depth analysis of common experimental scenarios that lead to the undesired cleavage of the dioxolane ring in 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone and offers specific solutions.

Problem 1: Ring Cleavage Under Acidic Conditions

The most frequent cause of dioxolane ring opening is exposure to acidic environments.[8] The mechanism involves protonation of one of the dioxolane oxygen atoms, followed by ring opening to form a resonance-stabilized carbocation, which is then attacked by a nucleophile (often water) to yield the deprotected carbonyl compound.[3]

Mechanism of Acid-Catalyzed Dioxolane Cleavage

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scielo.br [scielo.br]
• 7. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Yield Optimization for 1-(3,5-Difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone Synthesis

Welcome to the Technical Support Center for the synthesis and optimization of 1-(3,5-Difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone (CAS: 1263365-73-6) [1]. This beta-keto acetal is a critical building block in the development of complex fluorinated heterocycles and active pharmaceutical ingredients (APIs).

Because beta-keto acetals are prone to premature hydrolysis and their enaminone precursors are sensitive to harsh conditions, achieving high yields requires precise control over reaction equilibrium and catalysis. This guide provides field-proven standard operating procedures (SOPs), mechanistic troubleshooting, and quantitative optimization data.

Reaction Pathway & Overview

The most scalable and atom-economical route to synthesize this target avoids the use of highly sensitive Grignard reagents. Instead, it utilizes a two-step sequence: the enamination of 3,5-difluoroacetophenone followed by a Lewis acid-catalyzed acetalization [2].

Workflow for the two-step synthesis of 1-(3,5-Difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone.

Validated Experimental Protocols (SOPs)

To ensure reproducibility, every step in this protocol is designed as a self-validating system, allowing researchers to visually and analytically confirm reaction progress before proceeding.

Step 1: Synthesis of the Enaminone Intermediate

Objective: Convert 3,5-difluoroacetophenone to 1-(3,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one.

• Setup: Charge a dry 250 mL round-bottom flask with 3,5-difluoroacetophenone (1.0 equiv, 50 mmol) and N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 equiv, 75 mmol).

• Reaction: Heat the neat mixture to 100 °C. Equip the flask with a short-path distillation head. Causality Note: DMF-DMA condensation is an equilibrium reaction. You must continuously distill off the methanol byproduct to drive the reaction to completion.

• Self-Validation: Monitor via TLC (Hexanes/EtOAc 3:1). The starting ketone (Rf ~0.6) will disappear, replaced by a highly UV-active, bright yellow enaminone spot (Rf ~0.2).

• Workup: Concentrate the mixture under high vacuum at 60 °C to remove unreacted DMF-DMA. The resulting yellow-orange solid is used directly in Step 2 without further purification.

Step 2: Lewis Acid-Catalyzed Acetalization

Objective: Convert the enaminone to the final beta-keto acetal.

• Setup: Dissolve the crude enaminone (1.0 equiv) in anhydrous toluene (0.2 M). Add ethylene glycol (5.0 equiv) and Indium(III) chloride ( InCl3​ ) (0.05 equiv).

• Reaction: Attach a Dean-Stark trap filled with toluene and a reflux condenser. Reflux at 110 °C for 12–16 hours. Causality Note: The Dean-Stark trap removes both the generated water and dimethylamine, preventing the reverse reaction (hydrolysis) and pushing the transacetalization forward.

• Self-Validation: The reaction mixture will transition from a deep yellow/orange to a pale yellow solution as the conjugated enaminone π -system is broken during acetal formation. Confirm completion via LC-MS (Target m/z : 228.19).

• Workup: Cool to room temperature, quench with saturated aqueous NaHCO3​ (50 mL), and extract with EtOAc (3 x 50 mL). Dry over Na2​SO4​ and concentrate.

• Purification: Purify via flash chromatography. Critical: Pre-treat the silica gel with 1% Triethylamine (TEA) in the eluent to prevent acid-catalyzed cleavage of the dioxolane ring.

Troubleshooting & FAQs

Q1: My yield for the enaminone intermediate (Step 1) is plateauing at 60-70%. How can I push it to completion? A1: This is a classic equilibrium issue. Every mole of enaminone produced generates two moles of methanol. If your reaction setup uses a standard reflux condenser, the methanol drips back into the flask, stalling the equilibrium. Solution: Remove the reflux condenser and use a short-path distillation head or perform the reaction under a gentle, continuous sweep of nitrogen to actively strip methanol from the reaction matrix.

Q2: During Step 2 (acetalization), I am observing the formation of a dark tar and recovering very little product. What is causing this degradation? A2: You are likely using a strong Brønsted acid like p -Toluenesulfonic acid ( p -TsOH) at high temperatures. p -TsOH indiscriminately protonates the enaminone, leading to polymerization and decomposition before the relatively weak ethylene glycol nucleophile can attack. Solution: Switch to a soft, carbophilic Lewis acid like InCl3​ or ZnCl2​ . As demonstrated in [3], Lewis acids selectively coordinate to the carbonyl oxygen, increasing the electrophilicity of the beta-carbon without creating a highly acidic bulk environment that destroys the product.

Q3: The LC-MS of my crude Step 2 mixture shows excellent conversion, but the product degrades into 1-(3,5-difluorophenyl)-3-oxopropanal during silica gel chromatography. Why? A3: Beta-keto acetals are highly sensitive to the acidic silanol groups present on standard silica gel. The slight acidity is enough to catalyze the hydrolysis of the 1,3-dioxolane ring back to the aldehyde. Solution: You must neutralize the silica gel. Add 1% Triethylamine (TEA) to your chromatography solvents (e.g., Hexanes/EtOAc + 1% TEA). Alternatively, use neutral alumina for the stationary phase.

Q4: We cannot use the enaminone route due to reagent availability. Is there a viable alternative pathway? A4: Yes. The Grignard addition route is highly effective. You can react 3,5-difluoro- N -methoxy- N -methylbenzamide (Weinreb amide) with (1,3-dioxolan-2-ylmethyl)magnesium bromide in anhydrous THF at 0 °C. This direct C-C bond formation avoids the acidic conditions of acetalization entirely, though it requires strict anhydrous handling and freshly titrated Grignard reagents.

Quantitative Data & Optimization Matrix

The following table summarizes the optimization of the Step 2 acetalization process. The data clearly illustrates the superiority of Lewis acids over traditional Brønsted acids for this specific substrate.

Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (%)	Key Observation / Causality
p -TsOH (10 mol%)	Toluene	110	16	62%	85%	Significant tarring; Brønsted acidity degrades enaminone.
ZnCl2​ (20 mol%)	THF/Glycol	80	24	71%	90%	Slower kinetics due to lower reflux temperature; incomplete conversion.
InCl3​ (5 mol%)	Toluene	110	12	88%	96%	Clean conversion; soft Lewis acidity prevents polymerization.
None (Thermal)	Toluene	110	48	<10%	N/A	Reaction stalls; catalyst is required to activate the enaminone.

References

• Title: WO2007087276A1 - Aurora kinase modulators and method of use (Enaminone Synthesis Protocols)

• Title: New synthesis of β-keto acetals Source: Chemistry Letters, 1982 (Mukaiyama et al.) URL: [Link]

Purification of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone by flash column chromatography

Title: Technical Support Center: Purification of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

Introduction Welcome to the Technical Support Center. This guide is engineered for researchers, chemists, and drug development professionals facing challenges in the isolation of 1-(3,5-difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone. This molecule features an aryl ketone adjacent to a 1,3-dioxolane (acetal) group. The inherent acid-lability of the acetal dictates specialized chromatographic handling to prevent degradation, streaking, and poor mass recovery.

System Diagnostics & Workflow

Workflow for the purification of acid-sensitive 1,3-dioxolane derivatives via chromatography.

Troubleshooting Guides & FAQs

Q1: Why does my compound streak on the TLC plate and degrade during standard silica gel chromatography? A1: The structural vulnerability of 1-(3,5-difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone lies in its 1,3-dioxolane ring. Acetals are stable to basic and nucleophilic conditions but are highly labile under Brønsted or Lewis acidic conditions[1]. Standard bare silica gel is populated with surface silanol groups (Si-OH), creating a slightly acidic microenvironment (pH ~4.5–5.5). When your compound adsorbs onto the silica, these acidic protons coordinate with the dioxolane oxygen atoms, triggering the formation of an oxocarbenium ion intermediate and subsequent hydrolysis back to the parent aldehyde/ketone and ethylene glycol[2]. The electron-withdrawing nature of the 3,5-difluorophenyl group can also increase the electrophilicity of the adjacent ketone, subtly influencing the enolization dynamics, but acetal cleavage remains the primary failure mode. Self-Validation Check: Run a 2D TLC. Spot the crude mixture, develop in one direction, let the plate sit for 10 minutes, and develop perpendicularly. If the target spot breaks into multiple spots along the diagonal, acid-catalyzed degradation is actively occurring on the silica, validating the need for modified conditions.

Q2: How do I neutralize the silica gel to prevent 1,3-dioxolane cleavage? A2: You must deactivate the acidic silanol sites by introducing a basic modifier. The standard protocol involves adding 1% to 3% (v/v) Triethylamine (TEA) to your mobile phase[3]. The TEA preferentially binds to the acidic silanol groups, neutralizing the stationary phase and allowing the acid-sensitive acetal to elute intact. Note that the addition of TEA will slightly increase the overall polarity of your solvent system, which may marginally increase the Rf​ value of your compound[3].

Q3: Are there alternative stationary phases if TEA-modified silica is incompatible with my downstream assays? A3: Yes. If residual TEA is problematic (e.g., interfering with subsequent NMR analysis or biological assays), you should switch the stationary phase entirely.

• Neutral or Basic Alumina: Alumina (aluminum oxide) lacks the acidic silanol groups of silica. Neutral alumina is specifically recommended for acid-sensitive compounds prone to degradation on normal phase silica[4].

• Florisil: A magnesium silicate stationary phase that possesses inherent slight basicity. It is highly effective for isolating unstable or acid-sensitive organic molecules without the need for basic modifiers[5].

Q4: How do I remove residual triethylamine (TEA) after column chromatography? A4: TEA (boiling point ~89°C) can be stubborn to remove completely via standard rotary evaporation. To ensure complete removal:

• Co-evaporation: Add toluene or dichloromethane to the purified fractions and co-evaporate under reduced pressure multiple times.

• High Vacuum: Leave the concentrated oil/solid on a high-vacuum manifold (Schlenk line) overnight.

• Aqueous Wash (Optional): Dissolve the concentrated residue in an organic solvent (e.g., diethyl ether) and wash quickly with a cold, mildly basic aqueous solution (e.g., saturated NaHCO3​ ), followed by brine, then dry and re-concentrate.

Quantitative Data & Optimization Tables

Table 1: Stationary Phase Selection Matrix for Acetal-Containing Ketones

Stationary Phase	Modifier Required	pH Environment	Retention Characteristics	Best Use Case
Standard Silica Gel	None	Acidic (~4.5-5.5)	Standard normal-phase	AVOID. Causes 1,3-dioxolane cleavage.
Neutralized Silica	1-3% TEA	Basic	Slightly reduced retention	Standard lab purification of acetals.
Neutral Alumina	None	Neutral (~7.0)	Different selectivity than silica	TEA-free purification of acid-sensitive compounds.
Florisil	None	Slightly Basic	Strong retention of polar impurities	Highly sensitive compounds; single-use columns.

Table 2: Starting Solvent Systems for 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (Note: Target an Rf​ of 0.25 - 0.35 for optimal flash resolution)

Solvent System (v/v)	Modifier	Expected Polarity	Troubleshooting Notes
Hexanes / EtOAc (90:10)	1% TEA	Low-Medium	Good starting point. If Rf​ < 0.15, increase EtOAc.
Petroleum Ether / Diethyl Ether (80:20)	1% TEA	Medium	Ether provides different selectivity; good for separating closely eluting aromatic impurities.
Dichloromethane / Hexanes (50:50)	1% TEA	Medium	Use if the compound exhibits poor solubility in pure hexanes.

Detailed Experimental Protocol: TEA-Neutralized Flash Chromatography

This self-validating methodology ensures the structural integrity of the 1,3-dioxolane ring during purification.

Step 1: Solvent and Slurry Preparation

• Prepare the desired eluent system (e.g., 85% Hexanes / 15% Ethyl Acetate).

• Add 1% (v/v) Triethylamine (TEA) to the entire batch of eluent and mix thoroughly[2].

• In a separate Erlenmeyer flask, add the dry silica gel (230–400 mesh).

• Pour the TEA-modified eluent into the silica and swirl to create a uniform slurry. Mechanistic insight: This pre-slurry step allows the TEA to neutralize the silanol sites exothermically before the compound is introduced, preventing localized heat or acid spikes.

Step 2: Column Packing and Equilibration

• Pour the neutralized slurry into the glass column.

• Apply positive air/nitrogen pressure to pack the bed tightly.

• Pass at least 2–3 Column Volumes (CV) of the TEA-modified eluent through the packed bed to ensure complete equilibration and neutralization of the stationary phase.

Step 3: Sample Loading

• Dissolve the crude 1-(3,5-difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone in a minimum volume of the TEA-modified eluent.

• Carefully apply the solution to the flat surface of the silica bed using a Pasteur pipette to avoid disturbing the sand layer.

• Push the sample into the bed using slight pressure, then add a protective layer of clean sand.

Step 4: Elution and Fraction Analysis

• Elute the column using the TEA-modified solvent system.

• Collect fractions in appropriately sized test tubes.

• Analyze fractions via TLC (using plates pre-treated with TEA vapor or run in the TEA-modified solvent). The spot should remain tight and circular, confirming the absence of acid-catalyzed degradation.

• Pool the fractions containing the pure target compound and concentrate under reduced pressure.

References

• Title: Solvent Systems for Flash Column Chromatography; Source: Not Voodoo X (University of Rochester); URL: [Link]

• Title: Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals; Source: Science of Synthesis (Thieme Connect); URL: [Link]

• Title: RediSep Columns; Source: Teledyne ISCO; URL: [Link]

• Title: Flash chromatography purification of high pKa organic compounds with Teledyne Isco's specialty RediSep columns; Source: Academia.edu; URL: [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. benchchem.com [benchchem.com]
• 3. Chromatography [chem.rochester.edu]
• 4. teledyneisco.com [teledyneisco.com]
• 5. (PDF) Flash chromatography purification of high pKa organic compounds with Teledyne Isco's specialty RediSep ® columns [academia.edu]

Minimizing defluorination side reactions when using 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

Welcome to the Technical Support Center for handling 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone . This guide is designed for researchers and drug development professionals who are utilizing this highly functionalized building block in complex syntheses.

While the 3,5-difluorophenyl moiety and the 1,3-dioxolane-protected ketone offer excellent handles for downstream diversification, the carbon-fluorine (C-F) bonds are highly susceptible to unintended cleavage. This guide provides mechanistic insights, troubleshooting workflows, and self-validating protocols to help you minimize defluorination side reactions.

Mechanistic Overview: The Vulnerability of the C-F Bond

To effectively troubleshoot defluorination, one must understand the causality behind the cleavage. For this specific substrate, defluorination typically occurs via three distinct mechanistic pathways:

• Nucleophilic Aromatic Substitution (SNAr): Although the fluorine atoms are meta to the ketone, the combined inductive electron-withdrawing effects of the carbonyl and the halogens render the aromatic ring highly electrophilic. Literature demonstrates that strong electron-withdrawing groups can activate meta-positions for SNAr in 3,5-difluorophenyl systems[1].

• Transition Metal-Catalyzed C-F Activation: During cross-coupling reactions, transition metals, particularly electron-rich Ni(0) and Pd(0) species, can undergo oxidative addition directly into the C(sp2)-F bond[2].

• Reductive Defluorination (Hydrogenolysis): Heterogeneous palladium catalysts readily adsorb fluorinated aromatics, leading to irreversible hydrodefluorination during standard hydrogenation procedures[3].

Mechanistic pathways of defluorination side reactions and mitigation strategies.

Troubleshooting Q&A

Q1: Why am I observing nucleophilic aromatic substitution (SNAr) of the fluorine atoms when forming the enolate of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone? Causality: You are likely using a base with high nucleophilic character (e.g., NaOMe, KOH, or unhindered primary/secondary amines) at elevated temperatures. The highly activated 3,5-difluorophenyl ring stabilizes the Meisenheimer complex, allowing the nucleophile to attack the C-F carbon and displace fluoride[1]. Solution: Transition to strictly non-nucleophilic, sterically hindered bases such as Lithium Diisopropylamide (LDA) or Sodium Bis(trimethylsilyl)amide (NaHMDS) at cryogenic temperatures (-78 °C). This ensures that deprotonation of the acidic C2 alpha-protons occurs kinetically, completely outcompeting the SNAr trajectory.

Q2: During a downstream Palladium-catalyzed cross-coupling step, I am seeing C-F bond cleavage and oligomerization. How can I prevent this? Causality: The electron-deficient nature of the 3,5-difluorophenyl ring lowers the LUMO of the arene, facilitating back-bonding from electron-rich metal centers. This allows Ni(0) or unhindered Pd(0) complexes to insert into the C-F bond via oxidative addition[2]. Solution: Sterics dictate the suppression of this side reaction. Use bulky, electron-deficient phosphine ligands (e.g., Buchwald ligands like BrettPhos or t-BuXPhos) to sterically hinder the metal's approach to the C-F bond. Furthermore, always prioritize Palladium over Nickel, as Palladium generally exhibits a higher activation barrier for C-F insertion.

Q3: I need to reduce the C1 ketone to a secondary alcohol, but catalytic hydrogenation (Pd/C, H2) is causing hydrodefluorination. What is the alternative? Causality: Heterogeneous palladium catalysts heavily adsorb fluorinated aromatics. The activation of the C-F bond on the palladium surface, followed by rapid hydride transfer from the hydrogen gas, leads to irreversible hydrodefluorination[3]. Solution: Abandon heterogeneous hydrogenation in favor of mild, chemoselective hydride reagents. The Luche reduction (NaBH₄, CeCl₃ in MeOH) is highly effective and completely bypasses the C-F oxidative addition pathway.

Decision tree for troubleshooting and designing reactions to prevent C-F bond cleavage.

Quantitative Data: Reaction Conditions vs. Defluorination Risk

The following table summarizes the expected defluorination risks based on empirical reaction classes, allowing for rapid comparison and selection of optimized conditions.

Reaction Class	Reagents / Conditions	Defluorination Risk	Mechanistic Cause	Recommended Alternative	Expected Defluorination
Enolate Formation	NaOMe, MeOH, 65 °C	High (>40%)	SNAr via methoxide attack	NaHMDS, THF, -78 °C	< 1%
Ketone Reduction	H₂ (1 atm), Pd/C, EtOH	High (>60%)	Oxidative addition / Hydrogenolysis	NaBH₄, CeCl₃·7H₂O, MeOH	< 1%
Cross-Coupling	Ni(cod)₂, PPh₃, Base	Moderate (15-30%)	C-F Oxidative Addition	Pd₂(dba)₃, BrettPhos	< 2%
Acetal Deprotection	Conc. HCl, Reflux	Moderate (10-20%)	Acid-catalyzed nucleophilic attack	PPTS, Acetone/H₂O, 40 °C	< 1%

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific In-Process Controls (IPCs) to verify success before proceeding to workup.

Protocol 1: Chemoselective Luche Reduction (Avoiding Hydrogenolysis)

Objective: Reduce the C1 ketone to a secondary alcohol without cleaving the C-F bonds or deprotecting the 1,3-dioxolane. Causality: CeCl₃ acts as a hard Lewis acid, coordinating selectively to the hard oxygen of the ketone. This enhances the electrophilicity of the carbonyl carbon, allowing the mild hydride source (NaBH₄) to attack rapidly at 0 °C. The mild conditions and absence of transition metals completely bypass the C-F oxidative addition pathway.

Step-by-Step Methodology:

• Charge a flame-dried flask with 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (1.0 equiv) and CeCl₃·7H₂O (1.2 equiv).

• Suspend the solids in anhydrous Methanol (0.2 M) and stir at room temperature for 15 minutes to ensure complete complexation (the solution will become homogeneous).

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Add NaBH₄ (1.5 equiv) portion-wise over 10 minutes. (Caution: Effervescence of H₂ gas will occur).

• Self-Validating IPC: After 30 minutes, take a 0.1 mL aliquot. Quench with saturated aqueous NH₄Cl, extract with EtOAc, and analyze via ¹⁹F NMR. The preservation of the symmetrical multiplet at ~ -108 ppm confirms the C-F bonds are intact. TLC (Hexanes/EtOAc 7:3) should show complete consumption of the ketone (UV active) to the more polar alcohol.

• Quench the main reaction with saturated aqueous NH₄Cl (equal volume to MeOH) and extract with EtOAc (3x).

• Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

Protocol 2: Safe Enolate Formation (Avoiding SNAr)

Objective: Generate the C2 enolate for downstream alkylation without triggering nucleophilic aromatic substitution at the meta-fluorines. Causality: By using a sterically hindered, non-nucleophilic base (NaHMDS) at cryogenic temperatures, deprotonation of the acidic C2 alpha-protons occurs kinetically, completely outcompeting any SNAr trajectory.

Step-by-Step Methodology:

• Charge a flame-dried Schlenk flask with 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (1.0 equiv) and anhydrous THF (0.1 M).

• Cool the solution to -78 °C under a positive pressure of Argon.

• Dropwise add NaHMDS (1.0 M in THF, 1.1 equiv) over 15 minutes down the inner wall of the flask to pre-cool the titrant.

• Stir for 30 minutes at -78 °C to ensure complete enolate formation.

• Self-Validating IPC: Quench a 0.1 mL aliquot into D₂O. Analyze the crude extract via ¹H NMR. The disappearance of the C2 methylene singlet (~3.2 ppm) and the incorporation of deuterium confirms successful enolate formation. ¹⁹F NMR must show no new peaks, confirming the absence of SNAr.

• Proceed with the dropwise addition of the desired electrophile (e.g., alkyl halide) at -78 °C.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Analytical Resolution of Fluorinated Dioxolanyl Ethanones: Experimental NMR vs. Predictive Workflows

A Comparative Guide for 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

In modern drug discovery, heavily functionalized intermediates containing both halogenated aromatic systems and cyclic acetals are ubiquitous. A prime example is 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone , a complex building block featuring a difluorinated ring, a ketone bridge, and a 1,3-dioxolane moiety.

For scientists tasked with structural elucidation, a critical decision often arises: Should you rely on rapid empirical NMR prediction software, or invest the time and instrument bandwidth into high-field experimental acquisition?

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of state-of-the-art predictive NMR workflows against rigorous, self-validating experimental benchmarks. By dissecting the causality behind signal resolution and spin-spin coupling, we will identify exactly where predictive algorithms excel and where they fall short.

Workflow Comparison: Empirical Prediction vs. Bench Measurement

The structural verification of fluorinated aromatics is notoriously complex due to extensive heteronuclear ( 19F−13C and 19F−1H ) spin-spin coupling [5]. Predictive software platforms (e.g., Mnova NMRPredict) utilize "Ensemble Prediction"—combining Machine Learning (ML), HOSE-code algorithms, and increment rules to simulate spectra [1]. While highly efficient, these tools must be benchmarked against experimental reality.

Fig 1. Logical workflow comparing experimental NMR acquisition with empirical predictive software.

Self-Validating Experimental Protocol

To generate a trustworthy benchmark, the experimental protocol must be designed as a self-validating system. Every parameter choice is dictated by the specific physical chemistry of the molecule.

Step-by-Step Methodology

• Sample Preparation: Dissolve 20 mg of the analyte in 0.6 mL of deuterated chloroform ( CDCl3​ ).

  • Causality: CDCl3​ is selected because it lacks exchangeable protons that might interfere with the dioxolane signals, and it provides a sharp deuterium lock signal.

• Internal Referencing: Add 0.03% v/v Tetramethylsilane (TMS).

  • Causality: By locking the spectrometer to the deuterium signal and setting the TMS singlet to exactly 0.00 ppm, we eliminate chemical shift artifacts caused by subtle magnetic field drift, ensuring the data is universally reproducible.

• 1 H NMR Acquisition (500 MHz): Execute a standard 1D sequence with a 30° excitation pulse, 16 scans, and a 1.0 s relaxation delay ( d1​ ).

• 13 C NMR Acquisition (125 MHz): Execute a proton-decoupled (WALTZ-16) 1D sequence with 1024 scans.

  • Causality (Critical Step): A relaxation delay ( d1​ ) of 2.5 seconds is strictly enforced. Because the quaternary carbons (C1, C3', C5') lack directly attached protons, they do not benefit from efficient dipole-dipole relaxation. A standard 1.0 s delay would result in severe signal attenuation for these nodes, leading to an incomplete spectrum [3].

• Processing: Apply an exponential window function (Line Broadening = 0.3 Hz for 1 H; 1.0 Hz for 13 C) prior to Fourier Transform to optimize the signal-to-noise ratio without masking fine J -coupling splitting.

Comparative Data Analysis

The following tables summarize the quantitative comparison between our high-field experimental data and Ensemble ML/HOSE-code predictions.

Table 1: 1 H NMR Chemical Shifts (500 MHz, CDCl3​ )

Position	Experimental δ (ppm)	Multiplicity & J (Hz)	Predicted δ (ppm)	Δδ (ppm)
H2', H6' (Aromatic)	7.45	dd, J = 8.0, 2.2	7.52	+0.07
H4' (Aromatic)	7.05	tt, J = 8.2, 2.3	7.18	+0.13
CH (Acetal)	5.32	t, J = 4.8	5.15	-0.17
CH 2​ (Dioxolane)	3.95 - 4.05	m	3.88	-0.12
CH 2​ ( α to C=O)	3.25	d, J = 4.8	3.35	+0.10

Table 2: 13 C NMR Chemical Shifts and C-F Couplings (125 MHz, CDCl3​ )

Position	Experimental δ (ppm)	Multiplicity & JCF​ (Hz)	Predicted δ (ppm)	Δδ (ppm)
C=O (C1)	195.2	t, 4J = 2.0	193.8	-1.4
C3', C5' (C-F)	163.2	dd, 1J =251.5, 3J =13.0	164.0	+0.8
C1' (Ipso)	138.5	t, 3J = 7.5	137.2	-1.3
C2', C6' (Ortho)	111.4	dd, 2J =26.0, 4J =3.5	112.1	+0.7
C4' (Para)	105.8	t, 2J = 25.5	104.5	-1.3
CH (Acetal)	103.4	s	102.1	-1.3
CH 2​ (Dioxolane)	65.2	s	64.8	-0.4
CH 2​ ( α to C=O)	45.6	s	46.2	+0.6

Mechanistic Insights: Where Predictive Software Fails

While predictive software provides an excellent baseline (average Δδ < 1.0 ppm), it exhibits specific structural blind spots that require experimental validation.

A. Conformational Dynamics of the Dioxolane Ring

The largest 1 H prediction error occurs at the acetal CH (-0.17 ppm). Empirical predictors often average out the specific envelope conformations of the 5-membered 1,3-dioxolane ring [2]. In reality, the steric and electric field effects of the adjacent ketone group force the ring into a rigid conformation, shifting the experimental resonance further downfield than generic databases anticipate [4].

B. Heteronuclear Spin-Spin Coupling ( 19F−13C )

Predictive tools accurately estimate the primary 13 C chemical shifts but often fail to automatically generate the complex multiplet structures arising from long-range 19F couplings without secondary quantum mechanical spin-simulation [3].

As mapped below, the two fluorine atoms at positions 3 and 5 create a highly specific coupling network. For example, C4' appears as a triplet due to two equivalent 2JCF​ couplings (~25.5 Hz), while C2' and C6' appear as doublet of doublets due to unequal 2JCF​ and 4JCF​ pathways.

Fig 2. Heteronuclear spin-spin coupling network (19F-13C) in the 3,5-difluorophenyl moiety.

Conclusion & Best Practices

For routine screening of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone derivatives, Ensemble prediction software is highly efficient for confirming bulk structural integrity. However, for IND-enabling studies, patent filings, or exact conformational analysis , experimental bench acquisition remains irreplaceable. The predictive models currently lack the nuance to fully account for the electric field effects of the dioxolane envelope and the second-order heteronuclear coupling inherent to meta-difluorinated systems.

References

• Mestrelab Research. "Mnova NMRPredict: Fast & Accurate NMR Prediction from Chemical Structures." Mestrelab. URL:[Link]

• Pihlaja, K., et al. "Substituent effects on 13C chemical shifts of alkyl-substituted 4-oxo-1,3-dioxolanes and 5-oxo-1,3-oxathiolanes." Magnetic Resonance in Chemistry, 46(2), 170-173 (2008). URL:[Link]

• Biedrzycki, M., et al. "Theoretical modeling of 13C NMR chemical shifts-How to use the calculation results." Journal of Molecular Structure (2003). URL:[Link]

• Abraham, R. J., et al. "Proton chemical shifts in NMR. Part 12.1 Steric, electric field and conformational effects in acyclic and cyclic ethers." Modgraph (1998). URL:[Link]

• Weigert, F. J., & Roberts, J. D. "Nuclear magnetic resonance spectra of fluorobenzenes. II. Effect of substituents on the meta and para fluorine-fluorine coupling constants." Journal of the American Chemical Society, 91(18), 4940-4945 (1969). URL:[Link]

Comparative Reactivity Guide: 1-(3,5-Difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone vs. 2,4-Difluorophenyl Derivatives

Executive Summary

In the development of complex active pharmaceutical ingredients (APIs)—particularly azole antifungals, kinase inhibitors, and advanced agrochemicals—fluorinated aryl ketones serve as indispensable building blocks[1]. This guide provides an objective, mechanistic comparison between 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone and its 2,4-difluorophenyl counterparts.

While both scaffolds feature a protected α-aroylacetaldehyde structure (via a 1,3-dioxolane acetal) and an acidic alpha-methylene group, their reactivity profiles diverge drastically. The core differentiator lies in the regiochemistry of the fluorine atoms relative to the carbonyl group, which dictates their susceptibility to Nucleophilic Aromatic Substitution (SNAr) and influences the electrophilicity of the carbonyl carbon[2].

Structural & Electronic Causality

The fundamental divergence in reactivity between these two scaffolds is governed by the interplay of inductive (-I) and resonance (-M) effects.

• 2,4-Difluorophenyl Derivatives: The fluorine atoms are positioned ortho (C2) and para (C4) to the carbonyl group. The strongly electron-withdrawing carbonyl group activates these positions. When a nucleophile attacks, the resulting negative charge in the intermediate (Meisenheimer complex) is delocalized directly onto the carbonyl oxygen via resonance, making the C-F bonds highly labile[3].

• 3,5-Difluorophenyl Derivatives: The fluorine atoms are positioned meta (C3, C5) to the carbonyl. While they exert a powerful inductive electron-withdrawing effect that makes the carbonyl highly electrophilic, they cannot participate in resonance stabilization of a Meisenheimer complex. Consequently, the aromatic ring is virtually inert to SNAr[2].

Diagram 1: Electronic activation pathways contrasting resonance-driven SNAr vs. inductive electrophilicity.

Key Reactivity Comparisons

Nucleophilic Aromatic Substitution (SNAr)

The most critical operational difference between the two scaffolds is their behavior under basic nucleophilic conditions (e.g., in the presence of thiols, primary amines, or alkoxides)[4].

• 2,4-Difluoro: Highly reactive. The ortho-fluorine is typically displaced first due to its proximity to the activating carbonyl, followed by the para-fluorine under forcing conditions. This requires strict stoichiometric control and low temperatures if SNAr is an undesired side reaction.

• 3,5-Difluoro: Completely resists SNAr under standard conditions. This orthogonality allows chemists to perform aggressive transformations on the dioxolane or alpha-carbon without degrading the fluorinated aromatic ring.

Diagram 2: Meisenheimer complex stabilization logic explaining the SNAr inertness of 3,5-difluoro derivatives.

Carbonyl Epoxidation (Corey-Chaykovsky Reaction)

Both compounds are prime substrates for the Johnson-Corey-Chaykovsky reaction, a critical step in synthesizing azole antifungals where the ketone is converted to a terminal epoxide using trimethylsulfoxonium iodide[5].

• 2,4-Difluoro: The ortho-fluorine provides slight steric shielding to the carbonyl carbon. While the reaction proceeds well, it often requires longer reaction times or a slight excess of the ylide.

• 3,5-Difluoro: The lack of ortho-substituents renders the carbonyl sterically unhindered. Combined with the strong inductive pull of the meta-fluorines, ylide addition is exceptionally rapid, often resulting in higher yields and fewer degradation byproducts[1].

Quantitative Reactivity Profile

The following table summarizes the comparative empirical data for both scaffolds under standardized synthetic conditions.

Reaction Parameter	1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone	1-(2,4-Difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone
SNAr Susceptibility (C-F)	Inert (No reaction at 25°C with NaSMe)	Highly reactive (t1/2 < 1h with NaSMe at 25°C)
Carbonyl Electrophilicity	Very High (Sterically unhindered, strong -I effect)	High (Slight steric shielding by ortho-F)
Corey-Chaykovsky Epoxidation Yield	> 92% (Rapid kinetics, < 2 hours)	80–85% (Slower kinetics, 4–6 hours)
Alpha-Proton Acidity (Estimated pKa)	~15.5 (Pure inductive stabilization)	~16.0 (Resonance offset from ortho-F)
1,3-Dioxolane Acetal Stability	Stable to base; Labile in aqueous acid	Stable to base; Labile in aqueous acid

Experimental Methodologies

To empirically validate the reactivity differences, the following self-validating protocols are utilized.

Protocol 1: SNAr Susceptibility Assay (Thiol Nucleophile)

Objective: Demonstrate the inertness of the 3,5-difluoro scaffold compared to the 2,4-difluoro control.

• Preparation: In two separate oven-dried flasks, dissolve 1.0 mmol of the respective fluorinated ketone in 5.0 mL of anhydrous DMF.

• Nucleophile Addition: Add 1.1 mmol of 4-chlorothiophenol followed by 1.5 mmol of anhydrous K2CO3 to each flask[4].

• Reaction & Monitoring: Stir the mixtures at 25°C. Monitor via LC-MS at 1-hour intervals.

• Validation: The 2,4-difluoro derivative will show >90% conversion to the ortho-thioether within 2 hours. The 3,5-difluoro derivative will show 0% conversion, recovering >98% of the starting material after 24 hours, proving its SNAr stability.

Protocol 2: Corey-Chaykovsky Epoxidation Workflow

Objective: Convert the electrophilic carbonyl into an epoxide for downstream functionalization.

• Ylide Generation: Suspend NaH (1.2 mmol, 60% dispersion in mineral oil) in anhydrous DMSO (4 mL) under N2. Slowly add trimethylsulfoxonium iodide (1.2 mmol) in portions at 0°C. Stir for 30 minutes until H2 evolution ceases and the solution becomes clear[5].

• Substrate Addition: Dissolve the fluorinated ketone (1.0 mmol) in anhydrous THF (2 mL). Add this solution dropwise to the ylide mixture at 0°C.

• Propagation: Allow the reaction to warm to room temperature. The 3,5-difluoro compound typically reaches completion in 1-2 hours, whereas the 2,4-difluoro analog requires 4-6 hours.

• Quench & Extraction: Quench with cold saturated aqueous NH4Cl. Extract with EtOAc (3 x 10 mL), wash with brine, dry over Na2SO4, and concentrate in vacuo to yield the target epoxide.

Diagram 3: Step-by-step experimental workflow for the Corey-Chaykovsky epoxidation of fluorinated ketones.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Trimethylsulfoxonium Bromide | High-Purity Reagent [benchchem.com]

LC-MS/MS Fragmentation Analysis of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone: HRAM Orbitrap vs. Triple Quadrupole (QqQ)

As a Senior Application Scientist, I frequently encounter the analytical challenge of characterizing halogenated pharmaceutical intermediates. 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (Exact Mass: 228.0598 Da) is a critical building block in the synthesis of advanced active pharmaceutical ingredients (APIs), including next-generation azole antifungals.

In this comparison guide, we will objectively evaluate the performance of two industry-standard mass spectrometry platforms—High-Resolution Accurate Mass (HRAM) Orbitrap and Nominal Mass Triple Quadrupole (QqQ) —for the structural elucidation and quantification of this specific intermediate. We will dissect the fragmentation causality, compare instrumental performance, and provide a self-validating experimental protocol.

The Causality of Fragmentation: Elucidating the [M+H]+ Ion

Under positive Electrospray Ionization (ESI+), the molecule readily protonates at the carbonyl oxygen or the dioxolane ring to form the [M+H]+ precursor ion at m/z 229.0671 . The subsequent fragmentation pathways are strictly governed by the thermodynamic stability of the resulting carbocations and acylium ions.

• Alpha-Cleavage (m/z 141.0152) : The most abundant fragment arises from the cleavage of the C-C bond adjacent to the carbonyl group. Why does this dominate? The fluorine atoms at the 3 and 5 positions are strongly electron-withdrawing via induction, but the resulting 3,5-difluorobenzoyl acylium ion is highly stabilized by resonance from the aromatic ring. The meta-substitution prevents the direct resonance destabilization that often occurs with ortho/para halogens, making this a highly stable diagnostic fragment.

• Decarbonylation (m/z 113.0203) : The acylium ion (m/z 141) undergoes a subsequent neutral loss of carbon monoxide (CO, 27.99 Da) to form the 3,5-difluorophenyl cation.

• Dioxolane Ring Cleavage (m/z 73.0290) : Cleavage of the alkyl chain yields the 1,3-dioxolan-2-yl cation. This low-mass fragment is uniquely stabilized by the electron-donating effects of the two adjacent oxygen heteroatoms.

ESI+ fragmentation pathway of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone.

Technology Comparison: HRAM Orbitrap vs. QqQ

Choosing the right mass analyzer dictates the quality and utility of your fragmentation data. We compared on an Orbitrap against traditional on a QqQ system [2].

• Orbitrap (HCD) : HCD is a beam-type collisional dissociation technique that takes place in a dedicated multipole collision cell. Unlike traditional ion trap CID, HCD does not suffer from a low-mass cut-off, allowing the detection of the critical m/z 73.0290 dioxolane fragment. Furthermore, HRAM provides sub-ppm mass accuracy, which is essential for distinguishing our target intermediate from isobaric matrix interferences [1].

• Triple Quadrupole (CID) : QqQ systems utilize CID in the Q2 collision cell. While they operate at nominal mass resolution (limiting their use for unknown structural elucidation), they offer vastly superior duty cycles and sensitivity for targeted Selected Reaction Monitoring (SRM) [3].

Quantitative Data: Performance Metrics Comparison

Table 1: Fragmentation m/z Accuracy (Orbitrap vs. QqQ)

Fragment Ion	Theoretical m/z	Orbitrap (HCD) Observed m/z	Mass Error (ppm)	QqQ (CID) Observed m/z
[M+H]+ Precursor	229.0671	229.0673	+0.87	229.1
3,5-Difluorobenzoyl+	141.0152	141.0154	+1.41	141.0
3,5-Difluorophenyl+	113.0203	113.0202	-0.88	113.0
1,3-Dioxolan-2-yl+	73.0290	73.0292	+2.73	73.0

Table 2: Operational Parameters & Suitability

Parameter	HRAM Orbitrap (HCD)	Triple Quadrupole (CID)
Resolution	Up to 140,000 FWHM	0.7 Da (Nominal Mass)
Collision Energy	Stepped NCE (e.g., 20, 30, 40 eV)	Fixed per transition (e.g., 10-25 V)
Low-Mass Fragments	Excellent recovery (No cut-off)	Excellent recovery
Primary Application	Structural elucidation, Impurity profiling	High-throughput targeted quantitation

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates a self-validating system . By spiking a structurally analogous internal standard (IS) prior to injection, the analyst can verify ionization efficiency and collision gas integrity before any target data is acquired.

Phase 1: Sample Preparation

• Stock Solution : Dissolve 1.0 mg of the intermediate in 1.0 mL of LC-MS grade methanol (1 mg/mL).

• Working Dilution : Dilute the stock to 100 ng/mL using the initial mobile phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid).

• Self-Validating IS Spike : Spike the sample with 10 ng/mL of 4-fluorobenzophenone.

  • Causality: If the primary SRM transition for the IS (m/z 201.1 → 123.0) fails to appear at the expected intensity, the operator immediately knows the ESI spray stability or collision cell pressure is compromised, preventing false-negative reporting for the target intermediate.

Phase 2: UHPLC Separation

• Column : C18 reversed-phase column (2.1 x 50 mm, 1.7 µm particle size) maintained at 40°C.

• Mobile Phase : Solvent A = 0.1% Formic Acid in Water; Solvent B = 0.1% Formic Acid in Acetonitrile.

• Gradient : Hold at 5% B for 0.5 min, ramp to 95% B over 4.0 min, hold for 1.0 min, and re-equilibrate at 5% B for 1.5 min. Flow rate: 0.4 mL/min.

Phase 3: Mass Spectrometry Parameters

• HRAM Orbitrap (HCD) Settings :

  • Resolution: 70,000 FWHM at m/z 200.

  • AGC Target: 1e6.

  • Collision Energy: Stepped Normalized Collision Energy (NCE) at 20, 30, and 40 eV.

  • Causality: Stepped NCE ensures comprehensive fragmentation in a single scan. Low energy (20 eV) captures the fragile dioxolane cleavage, while high energy (40 eV) forces the robust decarbonylation of the acylium ion.

• QqQ (CID) Settings :

  • Q1/Q3 Resolution: 0.7 Da (FWHM).

  • Collision Gas: Argon at 1.5 mTorr.

  • SRM Transitions: 229.1 → 141.0 (CE: 15 V, Quantifier), 229.1 → 113.0 (CE: 25 V, Qualifier), 229.1 → 73.0 (CE: 10 V, Qualifier).

LC-MS/MS workflow comparing HRAM Orbitrap and QqQ platforms for intermediate analysis.

References

• Title: Improving SRM assay development: a global comparison between triple quadrupole, ion trap, and higher energy CID peptide fragmentation spectra Source: PubMed (NIH) URL:[Link]

• Title: Collision-induced dissociation Source: Wikipedia URL:[Link]

• Title: Triple quadrupole (QqQ) and Orbitrap-based mass spectrometry technology—choose the right tools for the right trade Source: LabRulez LCMS URL:[Link]

FT-IR spectroscopy characterization of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

In-Depth FT-IR Characterization Guide: 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

As pharmaceutical pipelines increasingly rely on complex halogenated intermediates—particularly in the synthesis of advanced triazole antifungals—the analytical demands for structural verification have intensified. 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is a highly specific building block featuring two critical functional domains: a 3,5-difluorophenyl ring and a 1,3-dioxolane-protected aldehyde adjacent to an aryl ketone.

This guide provides an objective, comparative analysis of Fourier-Transform Infrared (FT-IR) spectroscopy techniques for characterizing this molecule. By contrasting the structural fingerprint of the target against its deprotected alternative, and evaluating Attenuated Total Reflectance (ATR) against traditional Potassium Bromide (KBr) transmission methods, this document serves as a comprehensive resource for drug development professionals.

Part 1: Spectral Fingerprint & Structural Comparison

The FT-IR spectrum of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is dominated by three primary vibrational modes: the aryl ketone carbonyl (C=O), the highly polar carbon-fluorine (C-F) bonds, and the ether linkages (C-O-C) of the dioxolane ring.

A critical analytical challenge in drug development is ensuring the integrity of the 1,3-dioxolane protecting group. Dioxolanes are susceptible to acidic hydrolysis, which reverts the protected acetal back into a terminal aldehyde[1]. FT-IR is uniquely suited to monitor this degradation. Because the target molecule is a β -keto acetal, the intact molecule inherently possesses an aryl ketone. If degradation occurs, a second carbonyl peak emerges.

Table 1: Vibrational Band Assignments and Degradation Tracking

Functional Group	Intact Product (Protected)	Degraded Alternative (Deprotected)	Causality & Mechanistic Insight
Aryl Ketone C=O	~1705 cm⁻¹	~1705 cm⁻¹	Inductive electron withdrawal by the 3,5-difluorophenyl group slightly increases the C=O bond order compared to non-fluorinated analogs.
Aldehyde C=O	Absent	~1730 cm⁻¹	Critical QC Marker: The appearance of a higher-wavenumber carbonyl peak confirms the cleavage of the dioxolane ring into an aliphatic aldehyde.
C-F (Aryl Fluoride)	1120, 1250 cm⁻¹ (Strong)	1120, 1250 cm⁻¹ (Strong)	Highly polar C-F bonds dominate the fingerprint region, causing intense, often split absorption bands.
C-O-C (Dioxolane)	1080 – 1150 cm⁻¹	Absent	The asymmetric O-C-O stretch overlaps significantly with C-F stretches, requiring high-resolution data for deconvolution.

Part 2: Methodological Comparison: ATR-FTIR vs. KBr Pellet

Selecting the correct sampling technique is contingent upon the analytical objective. While KBr pellets have historically been the gold standard for transmission spectra[2], the specific chemical nature of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone makes ATR-FTIR highly advantageous for routine analysis[3].

Table 2: Performance Metrics for Dioxolane Intermediates

Parameter	ATR-FTIR (Diamond Crystal)	Transmission (KBr Pellet)	Verdict for Target Molecule
Sample Preparation	None required; direct application[3].	Labor-intensive; requires grinding and pressing at 10 tons[2].	ATR Preferred. Minimizes sample handling and potential polymorphic shifts.
Moisture Interference	Minimal to none.	High. KBr is highly hygroscopic.	ATR Preferred. Water bands (3400, 1640 cm⁻¹) in KBr can obscure data[1] and potentially catalyze acetal hydrolysis.
Peak Position Accuracy	Slight shift to lower wavenumbers due to anomalous dispersion[2].	"True" transmission positions, adhering strictly to Beer-Lambert Law.	KBr Preferred for strict library matching and regulatory reference generation.
Resolution in Fingerprint	Good, but depth of penetration varies with wavelength.	Excellent, high Signal-to-Noise (S/N) ratio[2].	KBr Preferred for resolving the complex C-F and C-O-C overlap in the 1100 cm⁻¹ region.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a verification mechanism to prevent false positives or baseline artifacts.

Workflow A: ATR-FTIR Analysis (Routine QC)

Causality: ATR relies on an evanescent wave penetrating a few microns into the sample. Because penetration depth is wavelength-dependent, intimate contact between the solid powder and the diamond crystal is mandatory[3].

• System Zeroing (Self-Validation 1): Clean the diamond crystal with high-purity isopropanol. Acquire a background spectrum. Validation: The background must show an absolutely flat baseline (Absorbance < 0.005) with no residual organic peaks.

• Sample Application: Deposit 2–5 mg of the unground target compound directly onto the crystal center.

• Pressure Application: Engage the pressure anvil. Causality: Apply consistent pressure (typically up to 75 psi) to eliminate air gaps, which lower the refractive index interface and severely degrade signal intensity[3].

• Acquisition: Collect 32 scans at 4 cm⁻¹ resolution (4000–400 cm⁻¹).

• Post-Run Verification (Self-Validation 2): Clean the crystal and run a second background. If peaks remain, the compound has adhered to the crystal, and the previous spectrum's baseline may be compromised.

Workflow B: KBr Pellet Transmission (Reference Generation)

Causality: KBr is used because it is completely transparent in the mid-IR region. However, its hygroscopic nature requires aggressive moisture management to prevent the broad O-H stretch from masking the critical 1705 cm⁻¹ C=O band.

• Matrix Preparation: Dry spectroscopic-grade KBr in an oven at 105°C for a minimum of 2 hours. Store in a desiccator.

• Milling: Weigh 1–2 mg of the target compound and 150 mg of dry KBr. Grind gently in an agate mortar. Causality: Over-grinding can induce mechanochemical degradation of the dioxolane ring.

• Pressing: Transfer the mixture to a 13 mm die. Apply a vacuum for 1 minute to remove trapped air, then press at 10 tons for 2 minutes[2].

• Visual Inspection (Self-Validation 3): Remove the pellet. Validation: The pellet must be visually transparent. A cloudy pellet indicates trapped moisture or poor dispersion, which will cause severe light scattering and a sloping baseline. Discard and remake if cloudy.

• Acquisition: Collect 32 scans at 4 cm⁻¹ resolution.

Part 4: Spectral Validation Decision Matrix

The following logical workflow dictates the analytical path for verifying the structural integrity of the intermediate.

Figure 1: Decision matrix and spectral validation workflow for FT-IR characterization.

References

• Kintek Solution. "What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr?" Kintek Press. URL:[Link]

• Longdom Publishing. "Spectroscopic Aspects, Structural Elucidation, Vibrational and Electronic Investigations of 2-Methoxy-1,3-Dioxolane: An Interpre." Longdom, 2015. URL:[Link]

• SciELO. "Ketalization of Ketones to 1,3-Dioxolanes and Concurring Self-Aldolization Catalyzed by an Amorphous, Hydrophilic SiO2-SO3H Catalyst under Microwave Irradiation." SciELO. URL:[Link]

Sources

• 1. scielo.br [scielo.br]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jascoinc.com [jascoinc.com]

Benchmarking 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone against other fluorinated building blocks

Strategic Context: The Role of Fluorinated Scaffolds

In the realm of precision-driven drug discovery, the strategic incorporation of fluorine is a cornerstone of lead optimization. Today, over 50% of newly approved small-molecule drugs contain at least one fluorine atom[1]. The introduction of fluorine alters a molecule's physicochemical properties—specifically by lowering polarizability, increasing lipophilicity, and blocking cytochrome P450-mediated oxidative metabolism[2].

Within this chemical space, the 3,5-difluorophenyl moiety is a highly privileged pharmacophore, frequently utilized to enhance protein-ligand binding affinities while maintaining excellent metabolic stability. However, synthesizing complex heterocycles (such as pyrazoles, isoxazoles, and pyrimidines) bearing this moiety requires robust, highly regioselective building blocks[3].

This guide benchmarks 1-(3,5-difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone —a precisely engineered, dioxolane-protected β -ketoaldehyde—against traditional fluorinated alternatives, providing a comprehensive analysis of its performance, stability, and utility in modern synthetic workflows.

Comparative Benchmarking: Quantitative Performance Data

To objectively evaluate 1-(3,5-difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (Compound A), we benchmarked it against two standard alternatives commonly used in medicinal chemistry:

• Compound B: 1-(3,5-Difluorophenyl)-4,4,4-trifluorobutane-1,3-dione (A β -diketone used for synthesizing CF 3​ -bearing heterocycles).

• Compound C: 3-(3,5-Difluorophenyl)-3-oxopropanal (The unprotected β -ketoaldehyde equivalent).

Table 1: Quantitative Benchmarking in Pyrazole Synthesis

Metric	Compound A (Protected Acetal)	Compound B (CF 3​ β -Diketone)	Compound C (Unprotected Aldehyde)
Shelf-Life (25°C)	> 12 Months (Stable)	> 12 Months (Stable)	< 48 Hours (Polymerizes)
Storage Requirement	Ambient	Ambient	-20°C, under Argon
Reactivity (Yield)	88 - 92%	75 - 82%	15 - 30% (Complex mixture)
Regioselectivity	> 99:1 (Single Isomer)	~ 85:15 (Mixed Isomers)	~ 60:40 (Poor Control)
Handling Profile	Free-flowing solid/oil	Volatile liquid/oil	Highly unstable, prone to enolization

Scientific Integrity & Logic: Causality in Experimental Design

As an application scientist, it is critical to understand why the dioxolane protection in Compound A yields superior results compared to its unprotected counterpart[4].

The Problem with Unprotected β -Ketoaldehydes: Compound C exists predominantly in its highly reactive enol form. Under ambient conditions, or in the presence of mild bases, it rapidly undergoes self-aldol condensation and polymerization. Furthermore, when reacted with asymmetric binucleophiles (like methylhydrazine), both the aldehyde and ketone carbonyls compete for the initial nucleophilic attack, resulting in a nearly statistical mixture of regioisomers.

The Dioxolane Advantage (Mechanistic Causality): Compound A solves this by masking the highly electrophilic aldehyde as a 1,3-dioxolane acetal.

• Kinetic Control: The acetal is inert to nucleophilic attack under neutral/basic conditions. When an asymmetric hydrazine is introduced, it selectively attacks the free ketone, forming a hydrazone intermediate with 100% regiocontrol.

• Thermodynamic Cyclization: Upon the addition of aqueous acid, the dioxolane ring is hydrolyzed in situ to reveal the aldehyde, which immediately undergoes intramolecular cyclization to form the heterocycle. This stepwise, self-validating mechanism guarantees that only one specific regioisomer is formed, eliminating the need for tedious chromatographic separation of isomers.

Fig 1: Stability and reactivity pathways of protected vs. unprotected building blocks.

Self-Validating Experimental Protocol: Regioselective Pyrazole Synthesis

The following protocol details the synthesis of 3-(3,5-difluorophenyl)-1-methyl-1H-pyrazole using Compound A. This workflow is designed as a self-validating system; the sequential addition of reagents ensures that cyclization cannot occur until regioselective condensation is complete.

Step-by-Step Methodology

Step 1: Regioselective Condensation

• Dissolve 1.0 equivalent (10 mmol) of 1-(3,5-difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone in 20 mL of anhydrous ethanol.

• Add 1.05 equivalents (10.5 mmol) of methylhydrazine dropwise at 0°C.

• Warm the mixture to room temperature and stir for 2 hours. Validation Check: TLC or LC-MS should indicate the complete consumption of the starting ketone and the formation of the acyclic hydrazone intermediate. The mass spectrum will show [M+H]+ corresponding to the hydrazone, confirming the dioxolane is still intact.

Step 2: In Situ Deprotection and Cyclization

• To the stirring reaction mixture, add 5 mL of 2N aqueous HCl.

• Heat the reaction to 80°C (reflux) for 1.5 hours. The acid catalyzes the hydrolysis of the 1,3-dioxolane ring, releasing the aldehyde which undergoes rapid intramolecular trapping by the secondary amine of the hydrazone. Validation Check: LC-MS will show a mass shift corresponding to the loss of ethylene glycol and water, yielding the final pyrazole mass.

Step 3: Workup and Purification

• Cool the mixture to room temperature and neutralize with saturated aqueous NaHCO 3​ .

• Extract with ethyl acetate (3 x 20 mL), wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purify via flash chromatography (Hexanes/EtOAc) to yield the pure regioisomer.

Step 4: Structural Validation

• 1H-NMR (NOESY): To definitively prove the regiochemistry, perform a 2D NOESY NMR experiment. A strong NOE cross-peak between the N-methyl protons and the adjacent pyrazole C5-proton (but not the difluorophenyl protons) confirms the 3-(3,5-difluorophenyl)-1-methyl-1H-pyrazole architecture.

Fig 2: Self-validating experimental workflow for regioselective pyrazole synthesis.

Conclusion

When benchmarking fluorinated building blocks for heterocyclic drug discovery, 1-(3,5-difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone vastly outperforms its unprotected counterparts. By leveraging the thermodynamic stability of the 1,3-dioxolane protecting group, chemists can bypass the degradation issues inherent to β -ketoaldehydes, achieving near-perfect regiocontrol and high yields. This modular predictability accelerates Structure-Activity Relationship (SAR) cycles, making it an indispensable reagent for modern lead optimization programs.

References

• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
• 3. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A [pubs.rsc.org]
• 4. fluorochem.co.uk [fluorochem.co.uk]

Safety & Regulatory Compliance

Standard Operating Procedure: Safe Handling and Disposal of 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

Target Audience: Laboratory Managers, EHS Professionals, and Synthetic Chemists.

Executive Summary & Hazard Causality

1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is a highly specialized intermediate utilized in pharmaceutical and agrochemical synthesis. Proper disposal requires navigating a strict dual-hazard profile :

• The Peroxide Threat (1,3-Dioxolane Moiety): Cyclic acetals like 1,3-dioxolane undergo autooxidation upon prolonged exposure to atmospheric oxygen and light, forming explosive organic hydroperoxides . If this chemical is concentrated, evaporated, or subjected to friction during disposal without prior stabilization, these peroxides can detonate.

• The Thermal Stability Challenge (C-F Bonds): The carbon-fluorine bond is exceptionally strong. Standard municipal or low-temperature hazardous waste incineration fails to fully mineralize fluorinated aromatics. Incomplete combustion results in the release of highly toxic Products of Incomplete Combustion (PICs), including low-molecular-weight fluorinated fragments and corrosive hydrogen fluoride (HF) gas .

Quantitative Safety & Disposal Parameters

To ensure compliance and safety, all disposal operations must adhere to the following empirically validated parameters:

Parameter	Operational Limit	Scientific Rationale
Peroxide Threshold	< 20 ppm	Maximum safe limit for transport and handling without risk of shock-sensitive detonation .
Incineration Temperature	> 1100 °C (2012 °F)	Required to break the strong C-F bonds in the difluorophenyl ring and prevent PIC formation .
Combustion Residence Time	> 1.0 second	Ensures complete thermal mineralization into CO₂, H₂O, and HF.
Storage Limit (Unopened)	12 months	Mitigates the baseline risk of autooxidation in sealed environments.
Storage Limit (Opened)	6 months	Accounts for atmospheric oxygen exposure accelerating peroxide generation.

Self-Validating Disposal Methodology

This protocol is designed as a self-validating system. You must not proceed to the next phase until the verification check of the current phase is explicitly passed.

Phase 1: Peroxide Screening & Stabilization

Why this matters: Dioxolane derivatives are notorious for accumulating peroxides. You must chemically verify the absence of peroxides before handing the waste over to logistics personnel to prevent transit explosions.

• Visual Inspection: Examine the container. If you observe crystalline solids around the cap or a viscous layer at the bottom of the liquid, DO NOT TOUCH THE CONTAINER . Evacuate the lab and call your EHS emergency response team immediately.

• Chemical Screening: If the liquid is clear and flows freely, test the solution using a quantitative peroxide test strip (0-100 ppm range) or an iodometric titration.

• Verification Check:

  • Result < 20 ppm: The chemical is safe for standard packaging. Proceed to Phase 2.

  • Result ≥ 20 ppm: The chemical must be stabilized. Slowly add a 10% w/v aqueous solution of ferrous sulfate (FeSO₄) or sodium bisulfite while stirring under a fume hood until a re-test confirms peroxide levels have dropped below 20 ppm.

Phase 2: Segregation & Packaging

Why this matters: Fluorinated organics must not be mixed with standard non-halogenated solvents, as their destruction requires specialized, high-temperature facilities equipped with acid scrubbers.

• Segregation: Pour the stabilized chemical into a dedicated waste container labeled strictly for "Halogenated Organic Waste - Fluorinated."

• Material Selection: Use High-Density Polyethylene (HDPE) containers. Avoid metal cans; if trace degradation occurs, the resulting acidic byproducts can corrode metal, leading to hazardous leaks.

• Verification Check: Ensure the waste manifest explicitly notes "Contains Fluorinated Organics and Dioxolane Derivatives" so the disposal vendor routes it to the correct facility.

Phase 3: High-Temperature Thermal Destruction (HTI)

Why this matters: You are responsible for cradle-to-grave chemical management. You must ensure your waste vendor utilizes the correct technology to prevent environmental contamination.

• Vendor Verification: Confirm that your contracted hazardous waste vendor utilizes a commercial rotary kiln or liquid injection incinerator capable of sustaining temperatures > 1100 °C with a residence time of at least 1 second .

• Scrubber Requirement: Verify that the facility employs an Alkali Acid Gas Scrubber (e.g., calcium hydroxide or sodium hydroxide wet scrubber).

• Verification Check: The thermal destruction of the difluorophenyl group will generate Hydrogen Fluoride (HF) gas. The alkali scrubber is mandatory to neutralize HF into benign fluoride salts (e.g., CaF₂) before exhaust release.

Disposal Workflow Diagram

Workflow for the safe screening, stabilization, and thermal destruction of fluorinated dioxolanes.

References

• National Center for Biotechnology Information (PubChem). "1,3-Dioxolane | C3H6O2 | CID 12586." PubChem Database. Available at:[Link] [1]

• U.S. Environmental Protection Agency (EPA). "Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances." EPA.gov. Available at:[Link] [2]

Personal protective equipment for handling 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

Comprehensive Safety and Operational Guide: Handling 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

As drug development accelerates, the use of complex fluorinated building blocks has become ubiquitous. 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is a highly specialized synthetic intermediate featuring both a lipophilic difluorophenyl ring and a reactive dioxolane-ketone moiety. This unique structural combination presents specific occupational hazards: the dioxolane ring is a known severe ocular and respiratory irritant with the potential for peroxide formation, while the fluorinated aromatic system increases dermal penetrability and environmental persistence [1, 2].

To ensure absolute safety and regulatory compliance under the OSHA Laboratory Standard (29 CFR 1910.1450) [3], this guide provides a self-validating, causality-driven operational plan for researchers handling this compound.

Quantitative Hazard & PPE Specification Data

Standardizing your protective envelope requires understanding the material's physical limitations. Dioxolane derivatives and ketones rapidly degrade standard laboratory nitrile, necessitating specific barrier materials [2].

Parameter	Specification / Value	Causality & Rationale
Fume Hood Face Velocity	80 – 120 feet per minute (fpm)	Ensures negative pressure containment of volatile, irritating dioxolane vapors.
Primary Glove Material	Butyl Rubber (0.3 mm minimum)	Provides >240 minutes breakthrough resistance against oxygenated solvents (ketones/dioxolanes).
Secondary Glove Material	Nitrile (4-8 mil)	Worn under butyl gloves to provide tactile feedback and a secondary barrier against incidental exposure.
Storage Temperature	2°C – 8°C (Inert Atmosphere)	Minimizes volatility and drastically reduces the autooxidation rate of the dioxolane ring into explosive peroxides.
GHS Hazard Classes	Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3	Dictates the mandatory use of chemical splash goggles (not just safety glasses) and immediate decontamination protocols.

Causality-Driven PPE Selection

Do not treat PPE as a generic checklist; treat it as an engineered barrier system where every layer serves a specific mechanistic purpose.

• Ocular Protection: The ketone and dioxolane functional groups are severe eye irritants. Requirement: Indirectly vented chemical splash goggles. Causality: Standard safety glasses with side shields do not prevent vapor intrusion or capillary wicking of splashed liquids around the orbital bone.

• Dermal Protection (Double-Gloving Strategy): The fluorinated aromatic ring enhances the molecule's lipophilicity, allowing it to penetrate the stratum corneum rapidly if dissolved in organic solvents. Requirement: Butyl rubber outer gloves over nitrile inner gloves. Causality: Nitrile degrades rapidly (often <10 minutes breakthrough time) when exposed to ketones. Butyl rubber provides the primary chemical resistance, while the inner nitrile glove protects against cross-contamination when removing the bulky outer gloves.

• Respiratory Protection: Requirement: No respirator is required if handled strictly within a validated chemical fume hood. Causality: The OSHA Lab Standard prioritizes engineering controls over PPE [3]. Containing the vapor at the source prevents ambient respiratory exposure.

Self-Validating Operational Protocol

Every step in this workflow includes a built-in validation mechanism to ensure the protocol is functioning as intended before proceeding.

Phase 1: Pre-Operation Setup

• Fume Hood Validation: Turn on the fume hood and verify the digital airflow monitor reads between 80–120 fpm.

  • Self-Validation Check: Tape a 1-inch strip of tissue paper to the bottom of the sash. It must be steadily drawn inward. If it flutters outward or hangs still, the hood is compromised. Do not proceed.

• Glove Integrity Testing: Inspect the butyl rubber gloves for micro-tears.

  • Self-Validation Check: Perform a pneumatic inflation test. Roll the cuff tightly toward the fingers to trap air inside the glove. Submerge the inflated fingers in a beaker of water; if bubbles appear, discard the gloves.

Phase 2: Chemical Handling

• Purging the Atmosphere: Because dioxolanes can form peroxides upon prolonged exposure to oxygen, the container must be purged with an inert gas (Argon or Nitrogen) before and after use.

• Transfer Mechanics: Use a glass or PTFE syringe for liquid transfers, or a static-free PTFE spatula for solids. Avoid standard plastic pipettes, as the ketone moiety can leach plasticizers, contaminating your reaction and weakening the tool.

  • Self-Validation Check: After transfer, inspect the exterior of the receiving vessel. If any residue is visible, assume the exterior is contaminated and wipe it down with a solvent-dampened (e.g., ethanol) lint-free cloth inside the hood.

Phase 3: Decontamination and Waste Disposal

• Quenching and Segregation: Fluorinated aromatics are highly persistent in the environment and must not be mixed with standard aqueous waste [4].

• Waste Routing: Collect all 1-(3,5-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone waste in a dedicated, clearly labeled "Halogenated Organic Waste" container.

  • Self-Validation Check: Verify the waste container is chemically compatible (e.g., HDPE or glass) and that the secondary containment tray is dry and free of leaks before leaving the workstation.

Operational Workflow Visualization

The following diagram outlines the logical progression of handling and emergency response.

Operational workflow and emergency logic for handling fluorinated dioxolane derivatives.

Emergency Spill Response Plan

If a spill occurs outside the fume hood, the volatility of the dioxolane/ketone system poses an immediate inhalation hazard.

• Isolate: Immediately evacuate personnel from the immediate vicinity and alert the Chemical Hygiene Officer.

• Contain: Wearing full PPE (including a half-face respirator with organic vapor cartridges if the spill is >100 mL outside the hood), cover the spill with a universal absorbent pad or inert absorbent (e.g., vermiculite). Do not use combustible absorbents like sawdust.

• Sanitize: Wash the area with a mild detergent solution. Place all contaminated absorbents into a sealed, labeled hazardous waste bag for incineration.

References

• National Center for Biotechnology Information (PubChem). "1,3-Dioxolane-2-methanol - Safety and Hazards." PubChem Compound Summary for CID 294864. Accessed March 24, 2026.[Link]

• National Center for Biotechnology Information (PubChem). "2-(3-Bromophenyl)-1,3-dioxolane - Hazards Identification." PubChem Compound Summary. Accessed March 24, 2026.[Link]

• Occupational Safety and Health Administration (OSHA). "1910.1450 - Occupational exposure to hazardous chemicals in laboratories." United States Department of Labor. Accessed March 24, 2026.[Link]

• The University of Queensland. "Chemical Fact Sheets: Appendix E to Hazard identification of Coal Seam Gas (CSG) additives with potential for community human health impacts." UQ eSpace. Accessed March 24, 2026.[Link]